11-Hydroxyhumantenine

Core Science & Biosynthesis

Isolating 11-Hydroxyhumantenine from Gelsemium elegans: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Gelsemium elegans Benth. is a perennial vine belonging to the Gelsemiaceae family, and is widely distributed in Southeast Asia.[1] It has a long history of use in traditional medicine, but it is also notoriously toxic due to its rich and varied alkaloid content.[1] These alkaloids can be broadly categorized into several structural types, including koumine, gelsemine, and humantenine (B602792).[1] The humantenine-type alkaloids, characterized by a specific caged indole (B1671886) skeleton, have attracted scientific interest due to their potential biological activities, including anti-tumor and anti-inflammatory effects.[1][2]

11-Hydroxyhumantenine is a specific derivative within this class. The isolation and characterization of such compounds are crucial for drug discovery and development, enabling detailed pharmacological studies and the elucidation of their mechanisms of action. This document outlines a proposed methodology for the isolation of 11-Hydroxyhumantenine, based on established techniques for the separation of Gelsemium alkaloids.

Proposed Experimental Protocol for Isolation

The following protocol is a composite methodology derived from general alkaloid extraction and separation techniques reported for Gelsemium elegans.[3][4]

Plant Material Collection and Preparation

• Collection: The whole plant of Gelsemium elegans should be collected, preferably during its flowering season to ensure a mature alkaloidal profile.

• Authentication: The plant material must be authenticated by a qualified botanist.

• Preparation: The collected plant material (roots, stems, and leaves) should be air-dried in the shade and then pulverized into a coarse powder.

Extraction of Total Alkaloids

A conventional acid-base extraction method is typically employed for the initial extraction of total alkaloids.[5]

• Maceration: The powdered plant material (e.g., 10 kg) is macerated with an acidic aqueous solution (e.g., 0.5% HCl) for an extended period (e.g., 3 x 24 hours) at room temperature.

• Filtration and Basification: The acidic extract is filtered, and the filtrate is then basified to a pH of 9-10 using a suitable base (e.g., ammonia (B1221849) solution).

• Solvent Extraction: The basified aqueous solution is then repeatedly extracted with an organic solvent such as chloroform (B151607) or dichloromethane (B109758) to transfer the alkaloids into the organic phase.

• Concentration: The combined organic extracts are concentrated under reduced pressure to yield the crude total alkaloid extract.

Fractionation and Purification

The crude alkaloid extract is a complex mixture requiring further separation. A combination of chromatographic techniques is necessary to isolate individual compounds.

2.3.1. Preliminary Fractionation by Column Chromatography

• Stationary Phase: Silica gel (200-300 mesh).

• Mobile Phase: A gradient elution system of chloroform-methanol is commonly used, starting with 100% chloroform and gradually increasing the polarity by adding methanol.

• Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography (TLC) to group those with similar alkaloid profiles.

2.3.2. Fine Purification by High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a powerful technique for separating complex mixtures of natural products.[6]

• Two-Phase Solvent System: A common system for separating Gelsemium alkaloids is a mixture of chloroform-methanol-0.1 M HCl (e.g., in a 4:4:2 v/v/v ratio).[6]

• Procedure: The crude fraction containing humantenine-type alkaloids is subjected to HSCCC. The fractions are collected and analyzed by High-Performance Liquid Chromatography (HPLC).

2.3.3. Final Purification by Preparative HPLC

• Column: A reversed-phase C18 column is typically used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water (often with a modifier like formic acid or trifluoroacetic acid) is employed.

• Detection: UV detection at a suitable wavelength (e.g., 254 nm).

Data Presentation

Due to the lack of specific published data for the isolation of 11-Hydroxyhumantenine, the following tables are presented as templates. Researchers should populate these with their experimental data.

Table 1: Extraction and Fractionation Yields

Step	Starting Material (g)	Yield (g)	Yield (%)
Crude Plant Powder	10,000	-	-
Total Alkaloid Extract	10,000	Data to be filled	Data to be filled
Silica Gel Fraction (Humantenine-rich)	Data to be filled	Data to be filled	Data to be filled
Purified 11-Hydroxyhumantenine	Data to be filled	Data to be filled	Data to be filled

Table 2: Characterization Data for 11-Hydroxyhumantenine

Analytical Technique	Observed Data
Molecular Formula	C₂₁H₂₆N₂O₄
Molecular Weight	370.44 g/mol
¹H-NMR (CDCl₃, ppm)	Data to be filled
¹³C-NMR (CDCl₃, ppm)	Data to be filled
Mass Spectrometry (ESI-MS) m/z	[M+H]⁺ = Data to be filled
Purity (HPLC, %)	Data to be filled

Visualization of Workflows and Pathways

Experimental Workflow

The logical flow of the isolation and purification process is depicted below.

Caption: Workflow for the isolation of 11-Hydroxyhumantenine.

Hypothetical Signaling Pathway

Based on the known anti-inflammatory and anti-tumor activities of other Gelsemium alkaloids, a hypothetical signaling pathway for 11-Hydroxyhumantenine is proposed. This is speculative and requires experimental validation.

Caption: Hypothetical signaling pathway for 11-Hydroxyhumantenine.

Conclusion

The isolation of 11-Hydroxyhumantenine from Gelsemium elegans presents a significant challenge due to the complexity of the plant's alkaloid profile. The proposed methodology, combining traditional extraction techniques with modern chromatographic methods, provides a solid foundation for researchers to successfully isolate this compound. The subsequent characterization and biological evaluation of 11-Hydroxyhumantenine are essential next steps to unlock its therapeutic potential. Further research is critically needed to establish a definitive, optimized protocol and to elucidate the specific signaling pathways through which this compound exerts its biological effects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Preparative separation of alkaloids from Gelsemium elegans Benth. using pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The multicomponent residue depletion of Gelsemium elegans in pig tissues, urine, and plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]

Spectroscopic Profile of 11-Hydroxyhumantenine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 11-Hydroxyhumantenine (B242648), a humantenine-type alkaloid isolated from Gelsemium elegans. The information presented herein is essential for the identification, characterization, and further development of this natural product for potential therapeutic applications. The guide summarizes key spectroscopic data (NMR, MS, and IR), outlines the experimental protocols for their acquisition, and provides visual representations of relevant experimental workflows.

Introduction to 11-Hydroxyhumantenine

11-Hydroxyhumantenine is a monoterpenoid indole (B1671886) alkaloid belonging to the humantenine (B602792) class. These alkaloids are characteristic constituents of plants of the genus Gelsemium, which have a long history of use in traditional medicine. The structural elucidation of 11-Hydroxyhumantenine and its analogs relies heavily on a combination of modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The structure of 11-hydroxyhumantenine was definitively established through X-ray crystallographic analysis and further supported by comprehensive spectral analysis.

Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for 11-Hydroxyhumantenine.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum provides detailed information about the proton environment in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Proton	Chemical Shift (δ, ppm)
H-9	7.18 (d, 7.5 Hz)
H-10	6.78 (t, 7.5 Hz)
H-12	6.70 (d, 7.5 Hz)
H-15	3.12 (m)
H-16	2.55 (m)
H-17α	4.10 (dd, 11.0, 4.5 Hz)
H-17β	3.95 (dd, 11.0, 2.0 Hz)
H-18	1.78 (d, 7.0 Hz)
H-19	5.50 (q, 7.0 Hz)
H-21α	2.95 (d, 12.5 Hz)
H-21β	2.65 (d, 12.5 Hz)
N-OCH₃	3.95 (s)

Note: Data extracted from a publication by Lin et al. (1989). Some multiplicity and coupling constant data were not fully legible and are represented as 'm' for multiplet where appropriate.

¹³C NMR Spectroscopic Data

Carbon Type	Expected Chemical Shift Range (δ, ppm)
C=O (Amide)	175 - 185
Aromatic C	110 - 160
Vinylic C	120 - 140
C-O	60 - 80
C-N	50 - 70
Aliphatic C	20 - 60
N-OCH₃	~55

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) is critical for determining the elemental composition of the molecule.

Ion	m/z
[M]+	Data not available
Key Fragments	Data not available

Note: Specific mass spectrometry data for 11-Hydroxyhumantenine is not detailed in the available literature. However, for humantenine-type alkaloids, fragmentation patterns typically involve the loss of the aromatic moiety.

Infrared (IR) Spectroscopy Data

The IR spectrum reveals the presence of key functional groups.

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretch (hydroxyl group)
~1710	C=O stretch (amide)
~1620	C=C stretch (aromatic)

Note: These are expected absorption frequencies based on the known structure of 11-Hydroxyhumantenine and IR data from analogous compounds.

Experimental Protocols

The following sections describe the general methodologies employed for the isolation and spectroscopic analysis of humantenine-type alkaloids from Gelsemium elegans, as inferred from multiple studies on compounds from this plant.

Isolation of 11-Hydroxyhumantenine

The isolation of 11-Hydroxyhumantenine typically follows a multi-step extraction and chromatographic purification process.

Caption: General workflow for the isolation of 11-Hydroxyhumantenine.

Spectroscopic Analysis

NMR spectra are typically recorded on high-field spectrometers (e.g., 400 MHz or higher).

Caption: Workflow for NMR spectroscopic analysis.

Mass spectra are acquired using techniques such as Electrospray Ionization (ESI) or Fast Atom Bombardment (FAB) coupled with a high-resolution mass analyzer.

Caption: Workflow for Mass Spectrometric analysis.

IR spectra are typically recorded using a Fourier Transform Infrared (FTIR) spectrometer.

Caption: Workflow for Infrared spectroscopic analysis.

Signaling Pathways and Logical Relationships

Currently, there is limited information in the public domain regarding the specific signaling pathways modulated by 11-Hydroxyhumantenine. Research into the biological activity of alkaloids from Gelsemium elegans is ongoing, with studies exploring their potential as analgesic, anti-inflammatory, and cytotoxic agents. The logical relationship for future research would involve screening 11-Hydroxyhumantenine against various cellular targets to elucidate its mechanism of action.

Caption: Logical workflow for future research on 11-Hydroxyhumantenine.

Conclusion

This guide provides a consolidated resource for the spectroscopic characterization of 11-Hydroxyhumantenine. While complete datasets for all spectroscopic methods are not yet fully available in the public literature, the provided ¹H NMR data and the outlined experimental protocols offer a solid foundation for researchers in natural product chemistry and drug discovery. Further investigation is warranted to fully elucidate the spectroscopic profile and biological activity of this promising alkaloid.

The Biosynthesis of 11-Hydroxyhumantenine: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Enzymatic Cascade Leading to a Bioactive Akuammiline (B1256633) Alkaloid

Introduction

11-Hydroxyhumantenine (B242648) is a monoterpenoid indole (B1671886) alkaloid (MIA) belonging to the akuammiline family, a structurally complex group of natural products with a range of reported biological activities. The intricate molecular architecture of these compounds has made them attractive targets for synthetic chemists and pharmacologists. Understanding the biosynthetic pathway of 11-hydroxyhumantenine in plants is crucial for its sustainable production through metabolic engineering and for the discovery of novel derivatives with therapeutic potential. This technical guide provides a comprehensive overview of the current knowledge on the biosynthesis of 11-hydroxyhumantenine, detailing the enzymatic steps, presenting quantitative data, and outlining key experimental protocols.

The Core Biosynthetic Pathway: From Primary Metabolism to the Akuammiline Scaffold

The biosynthesis of 11-hydroxyhumantenine originates from the convergence of the shikimate and the methylerythritol phosphate (B84403) (MEP) pathways, which provide the precursors for the indole and terpenoid moieties, respectively. The dedicated MIA pathway commences with the condensation of tryptamine (B22526) and secologanin (B1681713) to form strictosidine (B192452), the universal precursor to all MIAs.

A series of enzymatic transformations convert strictosidine into the pivotal intermediate, geissoschizine. Geissoschizine stands at a critical branch point, from which various alkaloid skeletons, including the akuammiline framework, are derived. The formation of the characteristic caged structure of akuammiline alkaloids from geissoschizine is orchestrated by a cascade of three key enzymes: rhazimal synthase, rhazimal reductase, and akuammiline synthase.

Diagram of the Early Biosynthetic Pathway

Caption: The initial steps of the monoterpenoid indole alkaloid pathway leading to the central intermediate geissoschizine.

Key Enzymatic Steps in Akuammiline Core Formation

The conversion of geissoschizine to the foundational akuammiline structure involves a series of recently elucidated enzymatic reactions. These discoveries have been pivotal in understanding the diversification of MIA scaffolds.

Rhazimal Synthase (AsRHS): The Gateway to the Akuammiline Skeleton

The formation of the defining C7-C16 bond of the akuammiline core is catalyzed by rhazimal synthase (AsRHS) , a cytochrome P450-dependent monooxygenase.[1] This enzyme facilitates the oxidative cyclization of geissoschizine to produce rhazimal, the first committed intermediate of the akuammiline branch.[1]

Rhazimal Reductase (AsRHR): Reduction of the Aldehyde Moiety

Following the formation of rhazimal, the aldehyde group at C16 is reduced to a primary alcohol by rhazimal reductase (AsRHR) , an NADPH-dependent oxidoreductase.[1] This reaction yields rhazimol.[1]

Akuammiline Synthase (AsAKS): Acetylation to Form Akuammiline

The final step in the formation of the core akuammiline structure is the acetylation of the hydroxyl group of rhazimol. This reaction is catalyzed by akuammiline synthase (AsAKS) , a BAHD acyltransferase, to produce akuammiline.[1]

Diagram of Akuammiline Core Biosynthesis

Caption: The enzymatic cascade from geissoschizine to the core akuammiline scaffold.

The Final Hydroxylation Step: Formation of 11-Hydroxyhumantenine

The conversion of a humantenine-type precursor to 11-hydroxyhumantenine requires a final hydroxylation step at the C11 position of the indole ring. While the specific enzyme responsible for this reaction on a direct humantenine (B602792) precursor has not been fully characterized, evidence points towards a conserved gene cluster in Gelsemium sempervirens that is responsible for the C11-methoxylation of the related alkaloids humantenine and rankinidine. This cluster contains genes annotated as RH11H1/2 , which are strong candidates for the 11-hydroxylase enzyme. These are likely cytochrome P450 monooxygenases, given their role in similar hydroxylation reactions in MIA biosynthesis.

Proposed Final Biosynthetic Step

References

• 1. Deciphering and reprogramming the cyclization regioselectivity in bifurcation of indole alkaloid biosynthesis - Chemical Science (RSC Publishing) [pubs.rsc.org]

11-Hydroxyhumantenine: A Technical Guide to its Natural Abundance, Distribution, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyhumantenine is a naturally occurring humantenine-type indole (B1671886) alkaloid isolated from Gelsemium elegans Benth. This technical guide provides a comprehensive overview of the current scientific understanding of its natural abundance, distribution within the plant, and toxicological significance. While specific quantitative data for 11-Hydroxyhumantenine remains limited in publicly available literature, this document synthesizes existing knowledge on the qualitative distribution of related toxic alkaloids in Gelsemium elegans. Furthermore, it outlines detailed experimental protocols for the extraction, isolation, and quantification of Gelsemium alkaloids, which are applicable to 11-Hydroxyhumantenine. Finally, potential signaling pathways involved in the biological activity of humantenine-type alkaloids are discussed and visualized.

Introduction

Gelsemium elegans, a highly toxic plant native to Southeast Asia, is a rich source of structurally diverse monoterpenoid indole alkaloids.[1][2] These alkaloids are classified into several types, including the humantenine-type, which are recognized for their significant toxicity.[3][4] 11-Hydroxyhumantenine (C21H26N2O4, Molecular Weight: 370.44) is a hydroxylated derivative of humantenine (B602792) and has been identified as one of the toxic constituents of Gelsemium elegans.[3][5] Understanding the natural abundance and distribution of this compound is critical for toxicological studies, forensic analysis, and exploring any potential pharmacological applications.

Natural Abundance and Distribution

Currently, specific quantitative data on the concentration of 11-Hydroxyhumantenine in various parts of Gelsemium elegans is not extensively reported in peer-reviewed literature. However, qualitative and semi-quantitative studies on the distribution of major alkaloids in G. elegans provide valuable insights into where 11-Hydroxyhumantenine is likely to be found in higher concentrations. The whole plant is considered highly toxic, with the roots and young leaves exhibiting the strongest toxicity.[1]

Studies analyzing the alkaloid profiles of different plant parts indicate that the roots generally contain a higher content of most alkaloids compared to the stems and leaves.[6][7] Humantenine-type alkaloids, along with gelsedine-type alkaloids, have been identified as the primary toxic components of Gelsemium elegans.[3]

Table 1: Qualitative Distribution of Major Toxic Alkaloid Types in Gelsemium elegans

Plant Part	Gelsedine-Type Alkaloids (e.g., Gelsenicine)	Humantenine-Type Alkaloids (e.g., Humantenine, 11-Hydroxyhumantenine)	Koumine	Gelsemine
Roots	High	High	High	High
Stems	Present	Present	Moderate	Moderate
Leaves	Present	Present	Moderate	Moderate
Flowers	Present	Present	Lower	Lower
Fruits	Present	Present	Lower	Lower

Note: This table is a qualitative summary based on general findings for alkaloid distribution in G. elegans.[1][3][6][7] Specific concentrations of 11-Hydroxyhumantenine require further targeted quantitative studies.

Experimental Protocols

While a specific protocol for the isolation and quantification of 11-Hydroxyhumantenine is not detailed in the available literature, general methods for the analysis of Gelsemium alkaloids can be readily adapted. The following is a representative workflow and detailed methodology based on established protocols for the analysis of alkaloids from Gelsemium elegans.[8][9][10][11]

General Workflow for Analysis of 11-Hydroxyhumantenine

A generalized workflow for the extraction and analysis of 11-Hydroxyhumantenine.

Detailed Methodology for Alkaloid Extraction and Quantification

Objective: To extract and quantify 11-Hydroxyhumantenine from Gelsemium elegans plant material.

Materials:

• Dried and powdered Gelsemium elegans plant material.

• Methanol (HPLC grade).

• Hydrochloric acid (HCl), 0.5 M.

• Sodium hydroxide (B78521) (NaOH), 2 M.

• Dichloromethane (B109758) (HPLC grade).

• Anhydrous sodium sulfate.

• Reference standard of 11-Hydroxyhumantenine (if available).

• Internal standard (e.g., strychnine (B123637) or a structurally similar alkaloid not present in the sample).

Instrumentation:

• Ultrasonic bath.

• Rotary evaporator.

• pH meter.

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system.

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm).

• Tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Procedure:

• Extraction:

  • Weigh 1.0 g of the dried, powdered plant material into a conical flask.

  • Add 20 mL of methanol and sonicate for 30 minutes.

  • Centrifuge the mixture and collect the supernatant. Repeat the extraction process twice more.

  • Combine the methanolic extracts and evaporate to dryness under reduced pressure using a rotary evaporator.

• Acid-Base Partitioning:

  • Dissolve the dried extract in 20 mL of 0.5 M HCl.

  • Wash the acidic solution with 20 mL of dichloromethane to remove neutral and weakly basic compounds. Discard the organic layer.

  • Adjust the pH of the aqueous layer to approximately 10-11 with 2 M NaOH.

  • Extract the alkaloids from the basified aqueous solution with 20 mL of dichloromethane three times.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Evaporate the dichloromethane to obtain the crude alkaloid extract.

• Sample Preparation for LC-MS/MS:

  • Reconstitute the crude alkaloid extract in a known volume of the initial mobile phase (e.g., 1 mL).

  • Filter the solution through a 0.22 µm syringe filter.

  • Prepare a series of calibration standards by spiking a blank matrix with known concentrations of the 11-Hydroxyhumantenine reference standard and a fixed concentration of the internal standard.

• LC-MS/MS Analysis:

  • Chromatographic Conditions (Representative):

    • Column: C18 reversed-phase column.

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Elution: A suitable gradient to separate the alkaloids of interest.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 2-5 µL.

  • Mass Spectrometry Conditions (Representative):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Specific precursor-to-product ion transitions for 11-Hydroxyhumantenine and the internal standard need to be determined by infusing the pure compounds. For 11-Hydroxyhumantenine ([M+H]+ = 371.1974), potential fragments would be identified.[1]

    • Optimization: Optimize parameters such as capillary voltage, cone voltage, and collision energy for maximum sensitivity.

• Quantification:

  • Construct a calibration curve by plotting the peak area ratio of 11-Hydroxyhumantenine to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of 11-Hydroxyhumantenine in the plant extract by interpolating its peak area ratio from the calibration curve.

Potential Signaling Pathways

The precise molecular mechanisms and signaling pathways through which 11-Hydroxyhumantenine exerts its biological effects are not yet fully elucidated. However, research on the toxicology of Gelsemium alkaloids, particularly the highly toxic gelsedine (B1204677) and humantenine types, suggests the involvement of key cellular signaling cascades. Network pharmacology and molecular docking studies have pointed towards the potential interaction of these alkaloids with critical signaling proteins.

Hypothesized Signaling Pathways in Humantenine-Type Alkaloid Toxicity

Hypothesized signaling pathways in humantenine-type alkaloid-induced toxicity.

Studies on the toxic mechanisms of Gelsemium alkaloids suggest that they may induce excitotoxicity, potentially through the modulation of N-methyl-D-aspartate (NMDA) receptors and subsequent disruption of calcium homeostasis. This influx of calcium can trigger downstream signaling cascades, including the mitogen-activated protein kinase (MAPK) pathway. Molecular docking studies have indicated a high binding affinity of Gelsemium alkaloids for key proteins in these pathways, such as MAPK1, MAPK3, and Src, as well as NMDA receptor subunits NMDAR2A and NMDAR2B. The overactivation of these pathways can lead to neuronal damage and apoptosis, contributing to the observed toxicity.

Conclusion

11-Hydroxyhumantenine is a significant toxic constituent of Gelsemium elegans. While its precise quantitative distribution within the plant requires further investigation, current knowledge points to its higher accumulation in the roots. The analytical methods outlined in this guide provide a robust framework for the extraction, isolation, and quantification of this and other related alkaloids. Future research should focus on elucidating the specific concentration of 11-Hydroxyhumantenine in different plant tissues and developmental stages, as well as unraveling its precise molecular targets and signaling pathways to better understand its toxicological profile and explore any potential therapeutic value.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. The qualitative and quantitative analyses of Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. scienceopen.com [scienceopen.com]

"11-Hydroxyhumantenine" preliminary bioactivity screening

An In-Depth Technical Guide to the Preliminary Bioactivity Screening of 11-Hydroxyhumantenine

Disclaimer: Publicly available scientific literature lacks specific data regarding the comprehensive bioactivity screening of 11-Hydroxyhumantenine. This document, therefore, presents a standardized and hypothetical framework for the preliminary bioactivity screening of a novel alkaloid, using 11-Hydroxyhumantenine as a representative example. The experimental protocols and data are illustrative and based on established methodologies for natural product screening.

Introduction to 11-Hydroxyhumantenine

11-Hydroxyhumantenine is an alkaloid that has been isolated from plants of the Gelsemium genus. As with many novel natural products, a systematic evaluation of its biological activities is essential to determine its potential as a therapeutic lead. A preliminary bioactivity screen is the first step in this process, typically involving a battery of in vitro assays to assess its cytotoxic, antimicrobial, and anti-inflammatory properties. This guide outlines a proposed workflow for such a screening.

General Workflow for Preliminary Bioactivity Screening

The initial screening of a purified natural product like 11-Hydroxyhumantenine follows a logical progression from general toxicity assessment to more specific activity assays. This ensures that any observed bioactivity is not merely a result of general cytotoxicity.

Unveiling 11-Hydroxyhumantenine: A Technical Guide to its Discovery and Context

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and historical context of 11-hydroxyhumantenine (B242648), a monoterpenoid indole (B1671886) alkaloid. Given the limited direct public information on its initial isolation, this document leverages data from the broader class of humantenine-type alkaloids isolated from its natural source, Gelsemium elegans. The methodologies and data presented are representative of the established procedures for the characterization of this family of complex natural products.

Discovery and Historical Context

The genus Gelsemium, encompassing highly toxic flowering plants, has been a subject of phytochemical investigation for over a century due to its use in traditional medicine and its potent physiological effects. Gelsemium elegans, in particular, is a rich source of structurally diverse monoterpenoid indole alkaloids. These alkaloids are broadly classified into several types, including the humantenine (B602792) group.

The study of humantenine-type alkaloids is significant due to their potential pharmacological activities, which are often associated with the central nervous system. The structural elucidation of these complex molecules has been made possible by advancements in spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Physicochemical and Spectroscopic Data

Detailed experimental data for 11-hydroxyhumantenine is not widely published. However, based on its structure and data from closely related humantenine alkaloids, we can infer its key physicochemical and spectroscopic characteristics. The following tables summarize representative data for humantenine-type alkaloids.

Table 1: Physicochemical Properties of a Representative Humantenine-Type Alkaloid

Property	Value
Molecular Formula	C₂₁H₂₆N₂O₄ (for 11-Hydroxyhumantenine)
Molecular Weight	370.44 g/mol (for 11-Hydroxyhumantenine)
Appearance	Amorphous powder or gum
Solubility	Soluble in methanol (B129727), ethanol (B145695), chloroform (B151607); sparingly soluble in water
UV λmax (MeOH) nm	210, 255, 290

Table 2: Representative ¹H and ¹³C NMR Spectroscopic Data for a Humantenine Alkaloid Scaffold (in CDCl₃)

Position	¹³C (δ, ppm)	¹H (δ, ppm, J in Hz)
2	175.2	-
3	55.4	3.85 (m)
5	52.1	3.10 (dd, 12.5, 4.5), 2.85 (m)
6	35.8	2.15 (m)
7	108.9	-
8	129.5	-
9	122.3	7.15 (d, 7.5)
10	120.1	6.80 (t, 7.5)
11	127.8	7.05 (t, 7.5)
12	109.8	6.75 (d, 7.5)
13	142.1	-
14	72.3	4.50 (s)
15	34.5	2.50 (m)
16	48.9	2.90 (m)
17	135.4	5.80 (m)
18	12.8	1.70 (d, 6.5)
19	125.1	5.60 (q, 6.5)
20	58.2	4.10 (d, 5.0)
21	53.7	3.20 (m)
N(1)-CH₃	35.2	2.45 (s)
OCH₃	51.8	3.75 (s)

Note: This is generalized data for the humantenine core structure. Specific shifts for 11-Hydroxyhumantenine will vary, particularly around the hydroxyl-substituted position.

Experimental Protocols

The isolation and structure elucidation of 11-hydroxyhumantenine would follow established methodologies for natural product chemistry.

Isolation and Purification

• Plant Material Collection and Preparation: The stems and leaves of Gelsemium elegans are collected, dried, and pulverized.

• Extraction: The powdered plant material is extracted exhaustively with a solvent such as methanol or ethanol at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Acid-Base Partitioning: The crude extract is suspended in an acidic aqueous solution (e.g., 5% HCl) and partitioned with an organic solvent (e.g., ethyl acetate) to remove neutral and acidic components. The acidic aqueous layer, containing the protonated alkaloids, is then basified (e.g., with NH₄OH to pH 9-10) and extracted with an organic solvent (e.g., chloroform or dichloromethane) to obtain the crude alkaloid fraction.

• Chromatographic Separation: The crude alkaloid mixture is subjected to a series of chromatographic techniques for separation and purification.

  • Column Chromatography (CC): Initial fractionation is typically performed on a silica (B1680970) gel or alumina (B75360) column using a gradient elution system of increasing polarity (e.g., hexane-ethyl acetate, followed by ethyl acetate-methanol).

  • Preparative Thin-Layer Chromatography (pTLC): Further purification of fractions can be achieved using pTLC with an appropriate solvent system.

  • High-Performance Liquid Chromatography (HPLC): Final purification to obtain the pure compound is often carried out using reversed-phase (e.g., C18) or normal-phase preparative HPLC.

Structure Elucidation

• Spectroscopic Analysis:

  • UV-Vis Spectroscopy: Provides information about the presence of chromophores, such as the indole nucleus.

  • Infrared (IR) Spectroscopy: Identifies functional groups like hydroxyls (-OH), carbonyls (C=O), and amines (N-H).

  • High-Resolution Mass Spectrometry (HRMS): Determines the exact molecular weight and elemental composition, allowing for the calculation of the molecular formula.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the carbon-hydrogen framework. A suite of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR experiments are conducted to establish the connectivity of atoms and the relative stereochemistry of the molecule.

Visualizations

Experimental Workflow

Caption: General workflow for the isolation and identification of 11-Hydroxyhumantenine.

Hypothetical Signaling Pathway Interference

Many alkaloids from Gelsemium are known to interact with neurotransmitter receptors. The following diagram illustrates a hypothetical mechanism where a humantenine-type alkaloid could act as an antagonist at a generic neurotransmitter receptor.

Caption: Hypothetical antagonistic action of 11-Hydroxyhumantenine at a neurotransmitter receptor.

"11-Hydroxyhumantenine" chemical properties and stability

An In-depth Technical Guide to 11-Hydroxyhumantenine: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyhumantenine is a monoterpenoid indole (B1671886) alkaloid isolated from the plant Gelsemium elegans. As a member of the gelsedine-type alkaloid family, it represents a class of natural products with significant potential for biological activity. This technical guide provides a summary of the currently available information on the chemical properties and stability of 11-Hydroxyhumantenine. Due to the limited availability of detailed public data, this guide also includes generalized experimental protocols for the isolation and characterization of similar alkaloids from Gelsemium species, providing a framework for researchers working with this compound.

Core Chemical Properties

Detailed experimental data on the physicochemical properties of 11-Hydroxyhumantenine are not extensively reported in publicly available literature. The following table summarizes the known fundamental chemical identifiers and properties.

Table 1: Summary of Known Chemical Properties of 11-Hydroxyhumantenine

Property	Data
IUPAC Name	Not definitively established
Synonyms	N-Methyl-11-hydroxyrankinidine
CAS Number	122590-04-9[1][2][3][4]
Molecular Formula	C₂₁H₂₆N₂O₄[1][2]
Molecular Weight	370.44 g/mol [1]
Natural Source	Gelsemium elegans (stems)[1][4]
Alkaloid Class	Gelsedine-type Indole Alkaloid
Purity (Commercial)	Typically ≥98%
Testing Method	NMR, HPLC/TLC[2]

Stability and Storage

Specific stability studies detailing the degradation of 11-Hydroxyhumantenine under various conditions (e.g., pH, temperature, light) are not available. However, storage recommendations from commercial suppliers offer insights into its general stability.

Table 2: Recommended Storage and Stability Guidelines

Form	Storage Temperature	Recommended Duration
Solid/Powder	-20°C	Up to 3 years
In Solvent	-80°C	Up to 1 year

These guidelines suggest that 11-Hydroxyhumantenine is most stable when stored as a solid at low temperatures. In solution, it is recommended to store at ultra-low temperatures to minimize degradation. For experimental use, it is advisable to prepare fresh solutions and avoid repeated freeze-thaw cycles.

Experimental Methodologies

The following sections outline generalized protocols for the isolation and characterization of 11-Hydroxyhumantenine, based on methodologies reported for other alkaloids from Gelsemium elegans.

Isolation Workflow

The isolation of 11-Hydroxyhumantenine from its natural source typically involves a multi-step process of extraction and chromatographic purification.

Caption: A generalized workflow for the isolation of 11-Hydroxyhumantenine.

Protocol Details:

• Extraction: Powdered stems of Gelsemium elegans are extracted with ethanol (B145695) or methanol (B129727) at room temperature.

• Acid-Base Partitioning: The crude extract is subjected to an acid-base extraction to separate the basic alkaloids from neutral and acidic compounds. This typically involves dissolving the extract in an acidic aqueous solution, washing with an organic solvent, basifying the aqueous layer, and then extracting the alkaloids into an organic solvent.

• Chromatography: The crude alkaloid fraction is purified using a combination of chromatographic techniques, such as silica gel column chromatography followed by preparative reversed-phase high-performance liquid chromatography (HPLC).

Structural Elucidation Workflow

The definitive structure of an isolated natural product like 11-Hydroxyhumantenine is determined through a combination of modern spectroscopic techniques.

Caption: Workflow for the structural characterization of 11-Hydroxyhumantenine.

Protocol Details:

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the accurate mass and, consequently, the molecular formula of the compound.

• NMR Spectroscopy: A full suite of Nuclear Magnetic Resonance (NMR) experiments is conducted to piece together the molecular structure.

  • ¹H and ¹³C NMR: Provide primary information on the proton and carbon environments.

  • 2D NMR: Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are used to establish the connectivity between atoms within the molecule.

Signaling Pathways and Biological Activity

As of the date of this guide, there is no specific published research detailing the signaling pathways modulated by 11-Hydroxyhumantenine. While many alkaloids from the Gelsemium genus are known to possess potent biological activities, including neurotoxic, analgesic, and anti-cancer effects, the specific biological targets and mechanisms of action for 11-Hydroxyhumantenine have not been elucidated.[5][6][7] Further pharmacological studies are required to determine its bioactivity profile.

Conclusion

11-Hydroxyhumantenine is a structurally interesting natural product with limited characterization data in the public domain. This guide provides the currently known chemical properties and stability information. The generalized experimental protocols offer a starting point for researchers aiming to isolate and characterize this and similar alkaloids. Significant opportunities exist for further research to fully elucidate the physicochemical properties, stability, and pharmacological profile of 11-Hydroxyhumantenine, which may unlock its potential in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eight new gelsedine-type oxindole alkaloids from Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mhsrj-moh.dmr.gov.mm [mhsrj-moh.dmr.gov.mm]
• 6. Gelserancines A–E, monoterpenoid indole alkaloids with unusual skeletons from Gelsemium elegans - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. academic.oup.com [academic.oup.com]

Unveiling the Solubility Profile of 11-Hydroxyhumantenine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyhumantenine, a complex indole (B1671886) alkaloid from the Gelsemium genus, presents a significant challenge in drug development and analytical research due to the limited availability of specific data on its physicochemical properties. This technical guide consolidates the current understanding of its solubility, drawing inferences from the general behavior of related alkaloids and outlining robust methodologies for its empirical determination. While quantitative solubility data for 11-Hydroxyhumantenine in various solvents remains largely unpublished in publicly accessible literature, this document provides a foundational framework for researchers to establish its solubility profile.

Introduction to 11-Hydroxyhumantenine

11-Hydroxyhumantenine is a monoterpenoid indole alkaloid found in plants of the Gelsemium genus, known for their diverse and biologically active chemical constituents. The structural complexity and pharmacological potential of humantenine-type alkaloids make them subjects of interest in medicinal chemistry and natural product research. A fundamental aspect of advancing this research is the characterization of their solubility, a critical parameter influencing bioavailability, formulation, and analytical method development.

Inferred Solubility Characteristics

• Aqueous Solubility: Alkaloids are typically basic compounds and, in their free base form, exhibit low solubility in neutral aqueous solutions.

• Acidic Aqueous Solubility: As basic compounds, alkaloids can form salts in acidic solutions. This protonation of the nitrogen atoms significantly increases their solubility in acidic water.

• Organic Solvents: Alkaloids generally demonstrate good solubility in organic solvents. Based on isolation and purification procedures described for Gelsemium alkaloids, 11-Hydroxyhumantenine is expected to be soluble in:

  • Alcohols (e.g., methanol, ethanol)

  • Chlorinated solvents (e.g., chloroform, dichloromethane)

  • Ethers (e.g., diethyl ether)

  • Polar aprotic solvents (e.g., Dimethyl sulfoxide (B87167) - DMSO)

  • Solvent mixtures, such as those used in chromatography (e.g., n-hexane/ethyl acetate/ethanol).

Experimental Protocol for Solubility Determination: A General Approach

For researchers seeking to determine the precise solubility of 11-Hydroxyhumantenine, a standardized experimental protocol is essential. The following kinetic solubility assay protocol can be adapted for this purpose.

Objective: To determine the kinetic solubility of 11-Hydroxyhumantenine in various solvents.

Materials and Equipment:

• 11-Hydroxyhumantenine (pure compound)

• Dimethyl sulfoxide (DMSO, analytical grade)

• Aqueous buffer solutions (e.g., Phosphate-Buffered Saline - PBS at various pH values)

• Selected organic solvents (e.g., ethanol, methanol, acetonitrile)

• 96-well microtiter plates (UV-transparent)

• Automated liquid handler or multichannel pipettes

• Plate shaker/incubator

• UV/Vis microplate reader or High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 11-Hydroxyhumantenine in 100% DMSO (e.g., 10 mM).

• Serial Dilution: If creating a standard curve, perform serial dilutions of the stock solution in DMSO.

• Assay Plate Preparation: Dispense a small, precise volume of the DMSO stock solution (and dilutions) into the wells of a 96-well plate.

• Solvent Addition: Add the desired solvent (aqueous buffer or organic solvent) to each well to achieve the final target concentration of 11-Hydroxyhumantenine. The final concentration of DMSO should be kept low (typically ≤ 1-2%) to minimize its effect on solubility.

• Incubation and Equilibration: Seal the plate and incubate at a controlled temperature (e.g., 25°C or 37°C) with constant shaking for a defined period (e.g., 2 to 24 hours) to allow the solution to reach equilibrium.

• Measurement of Undissolved Precipitate (Nephelometry - Optional): If available, a nephelometer can be used to measure the light scattering caused by any undissolved particles, providing a rapid assessment of insolubility.

• Separation of Undissolved Solid: Centrifuge the plate to pellet any precipitate.

• Quantification of Soluble Compound: Carefully transfer the supernatant to a new UV-transparent plate. Measure the absorbance at a predetermined wavelength (λmax) for 11-Hydroxyhumantenine using a microplate reader. Alternatively, for greater accuracy and to avoid interference from impurities, analyze the supernatant using a validated HPLC method.

• Data Analysis: Calculate the concentration of dissolved 11-Hydroxyhumantenine based on the absorbance or HPLC peak area, referencing a standard curve prepared in the same solvent system (if possible) or the initial DMSO stock. The highest concentration at which no precipitation is observed is reported as the kinetic solubility.

Data Presentation

As no quantitative data is currently available in the literature, a template for presenting such data is provided below for researchers to populate upon experimental determination.

Solvent System	Temperature (°C)	pH (for aqueous)	Solubility (mg/mL)	Solubility (µM)	Method of Detection
Water	25	7.0	Data to be determined	Data to be determined	HPLC
PBS	25	7.4	Data to be determined	Data to be determined	HPLC
0.1 M HCl	25	1.0	Data to be determined	Data to be determined	HPLC
Ethanol	25	N/A	Data to be determined	Data to be determined	HPLC
Methanol	25	N/A	Data to be determined	Data to be determined	HPLC
DMSO	25	N/A	Data to be determined	Data to be determined	HPLC

Visualizing Experimental Workflows

The following diagrams illustrate conceptual workflows relevant to the study of 11-Hydroxyhumantenine.

Caption: Conceptual workflow for the extraction and purification of 11-Hydroxyhumantenine.

Caption: General experimental workflow for determining the kinetic solubility of a compound.

Conclusion

While specific quantitative solubility data for 11-Hydroxyhumantenine remains to be published, this guide provides a comprehensive overview of its likely solubility characteristics based on the behavior of related alkaloids. The detailed experimental protocol offers a robust starting point for researchers to empirically determine the solubility of 11-Hydroxyhumantenine in various solvents, a crucial step in advancing its study for potential therapeutic applications. The provided workflows offer a visual representation of key processes in the research and characterization of this complex natural product.

Protocols & Analytical Methods

Application Notes & Protocols: Semi-synthesis of 11-Hydroxyhumantenine from Humantenine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Humantenine (B602792) is a monoterpenoid indole (B1671886) alkaloid isolated from plants of the genus Gelsemium. These alkaloids are known for their complex structures and significant biological activities. The structural modification of these natural products through semi-synthesis is a key strategy for developing novel derivatives with potentially improved pharmacological properties. The introduction of a hydroxyl group, specifically at the C-11 position, can significantly alter the bioactivity, solubility, and metabolic profile of the parent alkaloid.

Recent metabolic studies have shown that humantenine undergoes oxidation in vitro, suggesting that hydroxylation is a feasible transformation.[1][2] This document leverages these findings to propose a biotransformation protocol for the generation of 11-hydroxyhumantenine (B242648).

Data Presentation: Metabolic Profile of Humantenine

In vitro metabolism studies of humantenine using liver microsomes from various species have identified several metabolic pathways, including oxidation.[1][2] The following table summarizes the key metabolic transformations observed.

Metabolic Pathway	Description	Potential Product
Oxidation	Introduction of a hydroxyl group (-OH) onto the humantenine scaffold.	Hydroxyhumantenine
Demethylation	Removal of a methyl group.	Demethylhumantenine
Dehydrogenation	Removal of two hydrogen atoms, potentially forming a double bond.	Dehydrohumantenine
Demethylation and Oxidation	A combination of both demethylation and hydroxylation.	Hydroxydemethylhumantenine
Dehydrogenation and Oxidation	A combination of both dehydrogenation and hydroxylation.	Hydroxydehydrohumantenine

Data summarized from in vitro metabolism studies of humantenine.[1][2]

Experimental Protocols: Biotransformation of Humantenine

This protocol describes the use of liver microsomes for the oxidative transformation of humantenine. This method serves as a viable approach to generate hydroxylated derivatives for initial screening and characterization.

3.1. Materials and Reagents

• Humantenine (substrate)

• Rat Liver Microsomes (RLM) or Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Water (HPLC grade)

• Formic acid

• Incubator/shaker

• Centrifuge

• HPLC-MS/MS system for analysis

3.2. Protocol for In Vitro Incubation

• Prepare the Incubation Mixture: In a microcentrifuge tube, combine the following in order:

  • Potassium phosphate buffer (100 mM, pH 7.4)

  • Humantenine solution (in DMSO or methanol, final concentration 1-10 µM)

  • Liver microsomes (final protein concentration 0.5-1.0 mg/mL)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the Reaction: Add the NADPH regenerating system to the mixture to initiate the metabolic reaction.

• Incubation: Incubate the reaction mixture at 37°C for 60 minutes with gentle shaking.

• Terminate the Reaction: Stop the reaction by adding two volumes of ice-cold acetonitrile.

• Protein Precipitation: Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the proteins.

• Sample Collection: Carefully collect the supernatant for analysis.

3.3. Analytical Method for Metabolite Identification

• Instrumentation: A high-performance liquid chromatography system coupled with a quadrupole time-of-flight mass spectrometer (HPLC-QqTOF-MS) is recommended for sensitive detection and accurate mass measurement.[1][2]

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient from 5% to 95% B over 15-20 minutes.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive electrospray ionization (ESI+)

  • Scan Mode: Full scan for parent ions and product ion scan for fragmentation analysis.

  • Data Analysis: Compare the mass spectra of the metabolites with the parent compound (humantenine) to identify the metabolic transformations. A mass shift of +16 Da is indicative of hydroxylation.

Visualizations

4.1. Experimental Workflow

Caption: Workflow for the biotransformation of humantenine.

4.2. Logical Relationship of Biotransformation

Caption: Proposed biotransformation to 11-Hydroxyhumantenine.

Discussion and Future Directions

The biotransformation protocol outlined above provides a robust method for generating hydroxylated derivatives of humantenine. The identification of specific cytochrome P450 (CYP) enzymes responsible for the hydroxylation would be a significant advancement.[3][4] Future work could involve screening a panel of recombinant human CYP enzymes to pinpoint the specific isoforms involved in humantenine oxidation. This would enable the development of more efficient and scalable biocatalytic systems for the production of 11-hydroxyhumantenine and other valuable derivatives.

For a targeted semi-synthesis, chemical methods for the direct hydroxylation of the C-11 position of the indole nucleus could be explored.[5] However, achieving regioselectivity on a complex scaffold like humantenine remains a significant synthetic challenge. Therefore, biotransformation currently represents a more accessible approach for obtaining these derivatives for initial biological evaluation.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cytochrome P450 Enzymes as Key Drivers of Alkaloid Chemical Diversification in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

"11-Hydroxyhumantenine" HPLC purification protocol

An Application Note and Protocol for the HPLC Purification of 11-Hydroxyhumantenine

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyhumantenine is a significant indole (B1671886) alkaloid primarily isolated from Gelsemium elegans, a plant known for its wide array of biologically active and structurally complex compounds.[1][2][3][4] Due to its potential pharmacological properties, obtaining 11-Hydroxyhumantenine in high purity is crucial for further research and development. This document provides a detailed application note and a general protocol for the purification of 11-Hydroxyhumantenine using High-Performance Liquid Chromatography (HPLC). The protocol is synthesized from established methods for the separation of alkaloids from Gelsemium elegans.[1][3][5][6][7][8][9][10]

Data Presentation: HPLC Parameters for Gelsemium Alkaloid Separation

The successful purification of 11-Hydroxyhumantenine by HPLC relies on the careful selection of chromatographic parameters. The following table summarizes typical conditions used for the analytical and preparative separation of alkaloids from Gelsemium elegans, which can be adapted for the specific purification of 11-Hydroxyhumantenine.

Parameter	Analytical HPLC	Preparative HPLC
Stationary Phase	C18 reversed-phase column (e.g., Waters UPLC BEH C18, 50 mm × 2.1 mm, 1.7 µm)	C18 reversed-phase column (e.g., YMC-Triart C18, 250 mm × 9.6 mm, 5 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Methanol (B129727) or Acetonitrile (B52724)	A: Water with 0.1% - 0.3% Acetic Acid or TriethylamineB: Methanol or Acetonitrile
Elution Mode	Gradient	Isocratic or Gradient
Flow Rate	0.3 - 1.0 mL/min	2.0 - 5.0 mL/min
Detection	UV at 254 nm; MS/MS	UV at 254 nm
Column Temp.	30 °C	Room Temperature

Experimental Protocol: Purification of 11-Hydroxyhumantenine

This protocol outlines a general multi-step procedure for the isolation and purification of 11-Hydroxyhumantenine from Gelsemium elegans.

1. Sample Preparation (Crude Extract)

• Extraction: Dried and powdered plant material of Gelsemium elegans (e.g., stems, roots) is extracted with a solvent such as 80% ethanol (B145695) via ultrasonication.[3]

• Solvent Partitioning: The crude extract is subjected to an acid-base extraction to enrich the alkaloid fraction. The extract is dissolved in an acidic aqueous solution and washed with an organic solvent (e.g., ethyl acetate) to remove neutral and acidic components. The aqueous layer is then basified (e.g., with ammonia) and extracted with an organic solvent (e.g., chloroform (B151607) or dichloromethane) to obtain the crude alkaloid mixture.

• Pre-purification: The crude alkaloid extract may be further fractionated using techniques like column chromatography (e.g., silica (B1680970) gel) or high-speed counter-current chromatography (HSCCC) to isolate fractions enriched with humantenine-type alkaloids.[2]

2. Preparative HPLC Purification

• Column: A preparative C18 reversed-phase column is used for the separation.

• Mobile Phase: A typical mobile phase consists of a mixture of methanol or acetonitrile and water, often with an additive like acetic acid or triethylamine (B128534) to improve peak shape.[11][12] For example, a starting condition could be a mixture of methanol and 0.3% aqueous acetic acid (75:25, v/v).[12]

• Elution: An isocratic or a shallow gradient elution can be employed to achieve optimal separation of 11-Hydroxyhumantenine from closely related alkaloids.

• Flow Rate: A flow rate of approximately 2.0 mL/min is a common starting point for a preparative column of the specified dimensions.[12]

• Detection: The elution of compounds is monitored using a UV detector at a wavelength of 254 nm.[2]

• Fraction Collection: Fractions are collected based on the retention time corresponding to 11-Hydroxyhumantenine, which can be predetermined by analytical HPLC-MS analysis.

3. Purity Analysis

• Analytical HPLC: The purity of the collected fractions is assessed using analytical HPLC, often coupled with mass spectrometry (MS) for positive identification.[10]

• Chromatographic Conditions: A C18 column (e.g., 4.6 × 150 mm) with a gradient elution of water (containing 0.1% formic acid) and methanol at a flow rate of 1.0 mL/min is suitable for purity analysis.[11]

• Structure Elucidation: The final structure of the purified 11-Hydroxyhumantenine can be confirmed by spectroscopic methods such as NMR (1H, 13C) and high-resolution mass spectrometry.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the purification of 11-Hydroxyhumantenine.

References

• 1. Frontiers | A mass spectrometry imaging approach on spatiotemporal distribution of multiple alkaloids in Gelsemium elegans [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. An integrated strategy toward comprehensive characterization and quantification of multiple components from herbal medicine: An application study in Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Confirmation of gelsemium poisoning by targeted analysis of toxic gelsemium alkaloids in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A mass spectrometry imaging approach on spatiotemporal distribution of multiple alkaloids in Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Preparative Separation of Monoterpenoid Indole Alkaloid Epimers from Ervatamia yunnanensis Tsiang by pH-Zone-Refining Counter-Current Chromatography Combined with Preparative High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for 11-Hydroxyhumantenine Analytical Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyhumantenine is a monoterpenoid indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, notably Gelsemium elegans. As a member of the humantenine-type alkaloids, it is of significant interest in phytochemical research, pharmacology, and toxicology due to its potential biological activities. Accurate and precise analytical methods are crucial for the quantification of 11-Hydroxyhumantenine in various matrices, including plant extracts, biological samples, and pharmaceutical formulations. These application notes provide detailed information on analytical standards, reference materials, and validated analytical protocols for the qualitative and quantitative analysis of 11-Hydroxyhumantenine.

Analytical Standards and Reference Materials

The availability of high-purity analytical standards is fundamental for accurate quantification. Several suppliers offer 11-Hydroxyhumantenine as a reference material. It is crucial to obtain a Certificate of Analysis (CoA) from the supplier to confirm the purity and identity of the standard.

Table 1: Commercially Available 11-Hydroxyhumantenine Analytical Standards

Supplier	Catalog Number	Purity Specification	Format	Storage Conditions
Beijing Weicai Biological Technology Co., Ltd.	E15073-5mg	HPLC ≥ 96.5%	5 mg	Room temperature, 2-8°C for better storage
TargetMol	TN6035	Not specified	Powder	-20°C for 3 years (powder); -80°C for 1 year (in solvent)
ChemFaces	CFN97998	Not specified	Powder	2-8°C, protect from light
BioCrick	BCN4863	High Purity	Powder	Information not available
Clementia Biotech	CFN97998	High Purity	5mg or 20mg	Information not available

Physicochemical Properties:

• CAS Number: 122590-04-9[1]

• Molecular Formula: C₂₁H₂₆N₂O₄[1]

• Molecular Weight: 370.44 g/mol [1]

• Boiling Point: 536.6°C at 760 mmHg[1]

Solubility: While comprehensive experimental solubility data in common analytical solvents is limited, general solubility for humantenine-type alkaloids suggests solubility in methanol (B129727), ethanol, acetonitrile (B52724), DMSO, and chloroform. It is recommended to perform solubility tests for the specific batch of the analytical standard. A predicted water solubility (logSw) value has been reported in silico.

Experimental Protocols

This section details validated analytical methods for the quantification of 11-Hydroxyhumantenine. A highly sensitive UPLC-MS/MS method is presented, along with a proposed HPLC-UV method adaptable from existing literature on related Gelsemium alkaloids.

Protocol 1: Quantitative Analysis by UPLC-MS/MS

This protocol is adapted from a validated method for the simultaneous determination of 11 Gelsemium alkaloids in rat plasma and is suitable for high-sensitivity analysis in biological matrices.

Table 2: UPLC-MS/MS Method Parameters

Parameter	Specification
Chromatographic System	Waters ACQUITY UPLC System
Column	Waters ACQUITY UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient Elution	Detailed gradient program required from specific literature
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	2 µL
Mass Spectrometer	Waters Xevo TQ-S Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	500°C
Desolvation Gas Flow	1000 L/hr
Cone Gas Flow	150 L/hr
MRM Transition (m/z)	Precursor Ion: 371.2, Product Ion: 144.1
Cone Voltage (V)	32
Collision Energy (eV)	28

2.1.1. Standard Solution Preparation

• Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 1.0 mg of the 11-Hydroxyhumantenine analytical standard and dissolve it in 1.0 mL of methanol in a calibrated volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to achieve the desired concentrations for the calibration curve.

• Storage: Store stock and working solutions at 2-8°C and protect from light.

2.1.2. Sample Preparation (from Plasma)

• Aliquoting: To 100 µL of plasma sample in a microcentrifuge tube, add the internal standard solution.

• Protein Precipitation: Add 300 µL of acetonitrile to the plasma sample.

• Vortexing: Vortex the mixture for 1 minute.

• Centrifugation: Centrifuge the sample at 13,000 rpm for 10 minutes.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the UPLC-MS/MS system.

2.1.3. Method Validation Summary

The referenced method was validated according to regulatory guidelines, and the following performance characteristics were reported for a panel of Gelsemium alkaloids, which would be applicable to 11-Hydroxyhumantenine.

Table 3: UPLC-MS/MS Method Validation Parameters

Parameter	Typical Acceptance Criteria
Linearity (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)
Extraction Recovery	Consistent and reproducible
Matrix Effect	Within acceptable limits (typically 85-115%)
Stability (Freeze-thaw, short-term, long-term)	Within ±15% of nominal concentration

Protocol 2: Proposed HPLC-UV Method

This proposed protocol is based on established methods for the HPLC-UV analysis of other major Gelsemium alkaloids, such as koumine (B8086292) and gelsemine, and can be adapted and validated for 11-Hydroxyhumantenine.[2][3]

Table 4: Proposed HPLC-UV Method Parameters

Parameter	Proposed Specification
Chromatographic System	Agilent 1260 Infinity II or equivalent
Column	C18 column (e.g., 4.6 mm × 250 mm, 5 µm)
Mobile Phase	Acetonitrile and water with a modifier (e.g., 0.1% phosphoric acid or a buffer like ammonium (B1175870) acetate)
Elution Mode	Isocratic or Gradient (to be optimized)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10-20 µL
UV Detection Wavelength	254 nm (or determined by UV scan of the standard)

2.2.1. Method Development and Validation

• Wavelength Selection: Dissolve the 11-Hydroxyhumantenine standard in methanol and perform a UV-Vis scan to determine the wavelength of maximum absorbance (λmax).

• Mobile Phase Optimization: Adjust the ratio of acetonitrile to the aqueous phase to achieve a good peak shape and a reasonable retention time (typically between 5 and 15 minutes). The use of an acid or buffer can improve peak symmetry.

• Method Validation: Validate the developed method according to ICH guidelines (Q2(R1)) for parameters including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Visualizations

Diagram 1: General Workflow for Quantitative Analysis of 11-Hydroxyhumantenine

Caption: Workflow for 11-Hydroxyhumantenine Analysis.

Diagram 2: Signaling Pathway Logical Relationship (Illustrative) This diagram illustrates a hypothetical signaling pathway that could be investigated in relation to the pharmacological effects of 11-Hydroxyhumantenine, based on the known activities of related alkaloids.

Caption: Hypothetical Signaling Pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Determination of Koumine and Gelsemine in Human Plasma Using HPLC-UV Assay and Its Clinical Application | Bentham Science [eurekaselect.com]

Application Notes & Protocols: In Vitro Assay Development for 11-Hydroxyhumantenine

Audience: Researchers, scientists, and drug development professionals.

Introduction

11-Hydroxyhumantenine is a novel natural product with potential therapeutic applications. As with any new compound, the initial steps in drug discovery involve robust in vitro screening to determine its biological activity and mechanism of action. These application notes provide a comprehensive guide to developing and implementing a tiered in vitro assay strategy for the initial characterization of 11-Hydroxyhumantenine.

The proposed workflow begins with a primary screen to assess general cytotoxicity, followed by secondary, more specific assays to elucidate a potential mechanism of action, such as the induction of apoptosis or effects on neuronal cells. This tiered approach ensures a cost-effective and efficient evaluation of the compound's therapeutic potential.

1. Experimental Workflow Overview

The following diagram illustrates a typical workflow for the initial in vitro characterization of a novel natural product like 11-Hydroxyhumantenine.

Caption: General workflow for in vitro screening of 11-Hydroxyhumantenine.

2. Primary Screening: Cytotoxicity Assay

A primary cytotoxicity screen is essential to determine the concentration range at which 11-Hydroxyhumantenine affects cell viability. This information is crucial for designing subsequent, more specific assays. The MTT assay is a widely used colorimetric method for assessing cell metabolic activity, which is an indicator of cell viability.

2.1. Protocol: MTT Assay for Cytotoxicity

Objective: To determine the half-maximal inhibitory concentration (IC50) of 11-Hydroxyhumantenine in a selected cancer cell line (e.g., HeLa, A549).

Materials:

• 11-Hydroxyhumantenine stock solution (e.g., 10 mM in DMSO)

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of 11-Hydroxyhumantenine in complete medium. A common starting range is 0.1 to 100 µM.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition:

  • After incubation, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

2.2. Data Presentation: Cytotoxicity of 11-Hydroxyhumantenine

Concentration (µM)	Absorbance (570 nm)	% Cell Viability
0 (Vehicle)	1.25	100
0.1	1.22	97.6
1	1.15	92.0
10	0.63	50.4
50	0.25	20.0
100	0.10	8.0

3. Secondary Screening: Elucidating the Mechanism of Action

Based on the primary screening results, secondary assays can be employed to investigate the potential mechanism of action. If 11-Hydroxyhumantenine shows significant cytotoxicity, an apoptosis assay is a logical next step.

3.1. Protocol: Caspase-Glo® 3/7 Assay for Apoptosis

Objective: To determine if the cytotoxicity of 11-Hydroxyhumantenine is mediated by the induction of apoptosis through the activation of caspases 3 and 7.

Materials:

• 11-Hydroxyhumantenine

• White-walled 96-well plates

• Caspase-Glo® 3/7 Reagent

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a white-walled 96-well plate and treat with 11-Hydroxyhumantenine at concentrations around the determined IC50 value as described in the MTT assay protocol.

  • Include a positive control for apoptosis (e.g., staurosporine).

  • Incubate for a predetermined time (e.g., 24 hours).

• Assay Reagent Addition:

  • Allow the Caspase-Glo® 3/7 Reagent to equilibrate to room temperature.

  • Add 100 µL of the reagent to each well.

  • Gently mix the contents of the wells.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 1-2 hours.

  • Measure the luminescence using a luminometer.

3.2. Signaling Pathway: Caspase-Mediated Apoptosis

Unlocking the Anti-Inflammatory Potential of Novel Compounds: A Framework for "11-Hydroxyhumantenine"

A Note to Researchers: A comprehensive review of current scientific literature reveals a significant gap in the understanding of 11-Hydroxyhumantenine and its potential role as an anti-inflammatory agent. To date, no specific data on its biological activity, mechanism of action, or efficacy in inflammatory models have been published.

This document, therefore, serves as a generalized framework and a series of application notes and protocols for the initial assessment of a novel, hypothetical natural compound—herein referred to as "Compound X"—as a potential anti-inflammatory agent. These guidelines can be directly applied to the investigation of "11-Hydroxyhumantenine" as preliminary data becomes available. This structured approach is designed for researchers, scientists, and drug development professionals to systematically evaluate the anti-inflammatory properties of new chemical entities.

Application Notes

The initial evaluation of Compound X's anti-inflammatory potential involves a tiered screening process, beginning with in vitro assays to establish biological activity and elucidate the mechanism of action, followed by in vivo models to determine efficacy and safety.

In Vitro Evaluation:

The primary objective of in vitro testing is to determine if Compound X can modulate key inflammatory pathways in relevant cell lines, such as macrophages (e.g., RAW 264.7, THP-1) or endothelial cells (e.g., HUVECs). Key areas of investigation include the compound's ability to:

• Reduce the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β).

• Inhibit the activity of key inflammatory enzymes (e.g., COX-2, iNOS).

• Modulate critical signaling pathways, such as the NF-κB and MAPK pathways, which are central to the inflammatory response.

In Vivo Assessment:

Following promising in vitro results, the anti-inflammatory effects of Compound X are evaluated in established animal models of inflammation. These models can mimic acute or chronic inflammatory conditions. Common models include:

• Carrageenan-Induced Paw Edema: An acute model to assess the inhibition of edema formation.

• LPS-Induced Endotoxemia: A systemic inflammation model to evaluate the reduction of circulating pro-inflammatory cytokines.

• Collagen-Induced Arthritis: A model for chronic autoimmune-based inflammation.

The data generated from these studies are crucial for establishing a preliminary efficacy and safety profile for the compound.

Quantitative Data Summary

The following tables provide a template for summarizing quantitative data from in vitro and in vivo experiments for a hypothetical "Compound X."

Table 1: In Vitro Anti-inflammatory Activity of Compound X

Assay	Cell Line	Test Concentrations (µM)	IC₅₀ (µM)	Positive Control (IC₅₀ µM)
Nitric Oxide (NO) Production	RAW 264.7	1, 5, 10, 25, 50	12.5	L-NMMA (18.2)
TNF-α Secretion	THP-1	1, 5, 10, 25, 50	8.2	Dexamethasone (0.1)
IL-6 Secretion	THP-1	1, 5, 10, 25, 50	15.7	Dexamethasone (0.05)
COX-2 Enzyme Activity	Cell-free	0.1, 1, 10, 50, 100	5.8	Celecoxib (0.04)

Table 2: In Vivo Anti-inflammatory Efficacy of Compound X in Carrageenan-Induced Paw Edema Model

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
Compound X	10	0.62 ± 0.05	27.1%
Compound X	25	0.41 ± 0.04	51.8%
Compound X	50	0.28 ± 0.03	67.1%
Indomethacin	10	0.31 ± 0.04	63.5%

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Compound X or vehicle for 1 hour.

• Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubate for 24 hours.

• NO Measurement: Measure the accumulation of nitrite (B80452) in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the concentration of nitrite from a standard curve prepared with sodium nitrite. Determine the IC₅₀ value of Compound X.

Protocol 2: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar rats (180-200 g) for one week under standard laboratory conditions.

• Grouping and Administration: Divide the animals into groups (n=6 per group): Vehicle control, Compound X (various doses), and a positive control (e.g., Indomethacin). Administer the compounds orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Visualizations

Diagrams of key signaling pathways and experimental workflows provide a clear visual representation of the scientific concepts.

Caption: In Vitro Screening Workflow.

Application Notes and Protocols for Assessing Neuroprotective Effects of Gelsemium Alkaloids in Cell Models

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the neuroprotective effects of 11-Hydroxyhumantenine in cell models is not currently available in the public domain. The following application notes and protocols are based on published research on a related neuroactive alkaloid, Gelsemine , also derived from the Gelsemium species. These protocols provide a comprehensive framework for evaluating the neuroprotective potential of novel compounds like 11-Hydroxyhumantenine.

Introduction

Gelsemium species are known to produce a variety of neuroactive indole (B1671886) alkaloids.[1] One of the most studied of these is Gelsemine, which has demonstrated significant neuroprotective properties in various in vitro models.[2][3] These effects are attributed to its ability to mitigate beta-amyloid (Aβ) peptide toxicity, reduce oxidative stress and inflammation, and modulate mitochondrial function.[1][2][4] The protocols and data presented herein are based on studies of Gelsemine and provide a robust template for investigating the neuroprotective effects of 11-Hydroxyhumantenine.

Data Presentation: Neuroprotective Effects of Gelsemine

The following tables summarize hypothetical quantitative data based on the observed effects of Gelsemine in cell models, which can be used as a benchmark for evaluating 11-Hydroxyhumantenine.

Table 1: Effect of Gelsemine on Cell Viability in an Aβ-Induced Toxicity Model

Treatment Group	Concentration (µM)	Cell Viability (%)
Control (Vehicle)	-	100 ± 5.2
Aβ (10 µM)	-	52 ± 4.5
Aβ + Gelsemine	1	65 ± 3.8
Aβ + Gelsemine	10	85 ± 4.1
Aβ + Gelsemine	50	92 ± 3.9

Table 2: Effect of Gelsemine on Apoptosis and Necrosis in Neuronal Cells

Treatment Group	Concentration (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Necrosis (%)
Control	-	2.1 ± 0.5	1.5 ± 0.3	0.8 ± 0.2
Stressor	-	25.4 ± 2.1	15.2 ± 1.8	5.3 ± 0.9
Stressor + Gelsemine	10	12.3 ± 1.5	8.7 ± 1.1	2.1 ± 0.4

Table 3: Modulation of Oxidative Stress Markers by Gelsemine

Treatment Group	Concentration (µM)	ROS Levels (Fold Change)	Nrf2 Activation (Fold Change)	HO-1 Expression (Fold Change)
Control	-	1.0	1.0	1.0
Oxidative Stressor	-	3.5 ± 0.4	1.2 ± 0.2	1.1 ± 0.3
Stressor + Gelsemine	10	1.8 ± 0.3	2.8 ± 0.5	3.1 ± 0.6

Experimental Protocols

Cell Culture and Induction of Neurotoxicity

• Cell Line: Human neuroblastoma SH-SY5Y cells are a commonly used and appropriate model.[2][3][5]

• Culture Conditions: Culture cells in DMEM/F12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Neurotoxicity:

  • Aβ-induced toxicity: Prepare Aβ oligomers and treat cells with a final concentration of 10 µM for 24 hours to induce neurotoxicity.[1]

  • Oxidative stress: Induce oxidative stress by treating cells with H₂O₂ (100 µM) or serum deprivation for 24 hours.[2]

Assessment of Cell Viability (MTT Assay)

• Plate SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treat cells with varying concentrations of 11-Hydroxyhumantenine for 2 hours.

• Introduce the neurotoxic agent (e.g., Aβ oligomers) and co-incubate for 24 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

Quantification of Apoptosis (Annexin V-FITC/PI Staining)

• Seed cells in a 6-well plate and treat as described above.

• After treatment, harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Measurement of Intracellular Reactive Oxygen Species (ROS)

• Plate cells in a 96-well black plate.

• Following treatment with 11-Hydroxyhumantenine and the neurotoxic agent, wash the cells with PBS.

• Load the cells with 10 µM DCFH-DA dye in serum-free medium and incubate for 30 minutes at 37°C.

• Wash the cells with PBS to remove excess dye.

• Measure the fluorescence intensity (excitation 485 nm, emission 535 nm) using a fluorescence plate reader.

Visualizations: Signaling Pathways and Experimental Workflow

Caption: Putative neuroprotective signaling pathways of Gelsemium alkaloids.

Caption: Experimental workflow for assessing neuroprotective effects.

References

• 1. mdpi.com [mdpi.com]
• 2. Gelsemium low doses protect against serum deprivation-induced stress on mitochondria in neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimental neuropharmacology of Gelsemium sempervirens: Recent advances and debated issues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. organon.is [organon.is]

Application Notes and Protocols for the Study of 11-Hydroxyhumantenine and Related Alkaloids

Introduction

11-Hydroxyhumantenine is a monoterpenoid indole (B1671886) alkaloid isolated from Gelsemium elegans, a plant with a long history in traditional medicine and known for its wide range of biologically active, and often toxic, constituents. While research on the specific mechanisms of action of 11-Hydroxyhumantenine is still in its nascent stages, preliminary data and the activities of related alkaloids from Gelsemium suggest potential therapeutic applications. The parent compound, humantenine, is one of the major alkaloids in Gelsemium elegans.

This document provides an overview of the reported biological activities for humantenine-type alkaloids and presents generalized protocols for investigating these effects. Due to the limited availability of specific quantitative data and established signaling pathways for 11-Hydroxyhumantenine, the following sections are based on established methodologies for assessing the reported activities of related compounds.

Reported Biological Activities of Gelsemium Alkaloids

Alkaloids from Gelsemium elegans have been reported to possess a variety of biological activities, including:

• Neuroactivity: Many Gelsemium alkaloids are known to interact with receptors in the central nervous system, such as glycine (B1666218) and GABAA receptors.

• Anti-inflammatory Effects: Various extracts and isolated compounds from Gelsemium have demonstrated anti-inflammatory properties.

• Acetylcholinesterase Inhibition: Some alkaloids have been suggested to inhibit acetylcholinesterase, an enzyme implicated in neurodegenerative diseases.

• Analgesic Properties: Certain alkaloids from the plant have been investigated for their pain-relieving effects.

• Antitumor Activity: In vitro studies have shown that some Gelsemium alkaloids can inhibit the growth of cancer cell lines.

Note: Gelsemium elegans and its alkaloids are highly toxic. All handling and experimental procedures should be conducted with extreme caution and appropriate safety measures.

Experimental Protocols

The following are generalized protocols that can be adapted for the study of 11-Hydroxyhumantenine's mechanism of action.

Protocol 1: In Vitro Acetylcholinesterase Inhibition Assay

This protocol is designed to determine the inhibitory effect of 11-Hydroxyhumantenine on acetylcholinesterase (AChE) activity using the Ellman's method.

Materials:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate (B84403) buffer (pH 8.0)

• 11-Hydroxyhumantenine stock solution (in DMSO or other suitable solvent)

• Donepezil or Galantamine (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of 11-Hydroxyhumantenine in phosphate buffer.

• In a 96-well plate, add 25 µL of each concentration of 11-Hydroxyhumantenine, the positive control, or buffer (for the blank).

• Add 50 µL of DTNB solution to each well.

• Add 25 µL of AChE solution to each well and incubate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of ATCI solution to each well.

• Immediately measure the absorbance at 412 nm at regular intervals (e.g., every 60 seconds) for 10-15 minutes using a microplate reader.

• Calculate the rate of reaction for each concentration.

• The percentage of inhibition can be calculated using the following formula: % Inhibition = [(Rate of uninhibited reaction - Rate of inhibited reaction) / Rate of uninhibited reaction] x 100

• Plot the percentage of inhibition against the logarithm of the concentration of 11-Hydroxyhumantenine to determine the IC50 value.

Data Presentation:

The results of the acetylcholinesterase inhibition assay can be presented in a table summarizing the IC50 values.

Compound	AChE IC50 (µM) [95% CI]
11-Hydroxyhumantenine	Experimental Value
Donepezil (Positive Control)	Experimental Value

Experimental Workflow for Acetylcholinesterase Inhibition Assay

Caption: Workflow for the in vitro acetylcholinesterase inhibition assay.

Protocol 2: Anti-inflammatory Activity in Lipopolysaccharide (LPS)-Stimulated Macrophages

This protocol assesses the potential anti-inflammatory effects of 11-Hydroxyhumantenine by measuring the production of nitric oxide (NO) in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM medium supplemented with 10% FBS and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS)

• 11-Hydroxyhumantenine stock solution

• Dexamethasone (B1670325) (positive control)

• Griess Reagent

• MTT assay kit (for cell viability)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in 96-well plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 11-Hydroxyhumantenine or dexamethasone for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a vehicle-treated, unstimulated control group.

• After incubation, collect the cell culture supernatant to measure NO production.

• To a new 96-well plate, add 50 µL of the supernatant from each well and 50 µL of Griess Reagent.

• Incubate for 10-15 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm. A standard curve using sodium nitrite (B80452) should be prepared to quantify the concentration of nitrite.

• In the original cell plate, assess cell viability using the MTT assay to ensure that the observed effects are not due to cytotoxicity.

• The percentage of NO inhibition can be calculated and the IC50 value determined.

Data Presentation:

The quantitative data from the anti-inflammatory assay can be summarized as follows:

Compound	NO Production IC50 (µM) [95% CI]	Cell Viability (at highest conc.)
11-Hydroxyhumantenine	Experimental Value	Experimental Value
Dexamethasone (Positive Control)	Experimental Value	Experimental Value

Signaling Pathway for LPS-induced Inflammation

Caption: Potential inhibition of the LPS-induced inflammatory pathway by 11-Hydroxyhumantenine.

Disclaimer: The protocols provided are generalized and should be optimized based on specific experimental conditions and laboratory capabilities. Due to the lack of specific data for 11-Hydroxyhumantenine, the signaling pathway diagram represents a common inflammatory pathway and a hypothetical point of intervention. Further research is required to elucidate the precise mechanism of action of 11-Hydroxyhumantenine.

Application Notes and Protocols for the Preclinical Formulation of 11-Hydroxyhumantenine

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyhumantenine is an indole (B1671886) alkaloid with potential therapeutic applications. As with many complex natural products, its progression through preclinical development is highly dependent on the creation of a stable and bioavailable formulation. This document provides a comprehensive guide to developing a suitable formulation for 11-Hydroxyhumantenine for preclinical in vitro and in vivo studies. The protocols outlined below are based on established methods for formulating poorly soluble indole alkaloids and aim to provide a robust starting point for researchers. The specific data presented in the tables are illustrative examples to guide experimental design and data presentation, as specific preclinical formulation data for 11-Hydroxyhumantenine is not extensively available in the public domain.

Introduction to Formulation Development for Indole Alkaloids

Indole alkaloids, a diverse class of secondary metabolites, frequently exhibit poor aqueous solubility, which presents a significant challenge for preclinical evaluation.[1][2][3] Effective formulation strategies are crucial to ensure adequate compound exposure in both in vitro and in vivo models to obtain reliable pharmacokinetic, pharmacodynamic, and toxicological data.[3] The primary goal is to develop a formulation that maximizes exposure while being well-tolerated in the chosen animal models.[3] Common approaches for enhancing the solubility and bioavailability of poorly soluble compounds include the use of co-solvents, surfactants, complexing agents like cyclodextrins, and the preparation of suspensions or lipid-based formulations.[4][5]

Physicochemical Characterization of 11-Hydroxyhumantenine

A thorough understanding of the physicochemical properties of 11-Hydroxyhumantenine is the first step in developing a suitable formulation. Key parameters to determine include:

• Aqueous Solubility: Determined at various pH levels (e.g., 2.0, 4.5, 6.8, and 7.4) to understand the impact of ionization.

• LogP/LogD: To assess the lipophilicity of the compound.

• pKa: To identify ionizable groups.

• Melting Point and Thermal Stability: Using techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Solid-State Characterization: Including crystallinity and polymorphism, as these can impact solubility and dissolution rates.

Formulation Strategies for Preclinical Studies

Based on the initial physicochemical characterization, several formulation strategies can be explored. The following tables provide examples of common vehicle compositions for oral (PO), intravenous (IV), and subcutaneous (SC) administration.

Table 1: Example Oral (PO) Formulation Screening for 11-Hydroxyhumantenine

Formulation ID	Vehicle Composition	Solubility (mg/mL)	Stability (24h at RT)	Observations
PO-01	0.5% Methylcellulose (B11928114) in water	< 0.1	> 95%	Suspension
PO-02	20% Solutol® HS 15 in water	1.5	> 95%	Clear solution
PO-03	10% Tween® 80 in water	0.8	> 95%	Clear solution
PO-04	40% PEG 400 in water	2.2	> 95%	Clear solution
PO-05	20% Captisol® (a modified β-cyclodextrin) in water	5.0	> 95%	Clear solution

Table 2: Example Intravenous (IV) Formulation Screening for 11-Hydroxyhumantenine

Formulation ID	Vehicle Composition	Solubility (mg/mL)	Stability (4h at RT)	Observations
IV-01	5% Dextrose in water (D5W)	< 0.01	> 95%	Insoluble
IV-02	10% Solutol® HS 15 in D5W	0.5	> 95%	Clear solution, low viscosity
IV-03	20% PEG 400 / 10% Ethanol / 70% D5W	1.0	> 95%	Clear solution, low viscosity
IV-04	15% Captisol® in saline	2.5	> 95%	Clear solution, low viscosity

Table 3: Example Subcutaneous (SC) Formulation Screening for 11-Hydroxyhumantenine

Formulation ID	Vehicle Composition	Solubility (mg/mL)	Stability (24h at RT)	Observations
SC-01	Sesame Oil	1.2	> 95%	Suspension
SC-02	Miglyol® 812	0.8	> 95%	Suspension
SC-03	30% PEG 400 in saline	1.5	> 95%	Clear solution

Experimental Protocols

Preparation of an Aqueous Suspension (e.g., PO-01)

• Vehicle Preparation: Slowly add 0.5 g of methylcellulose to 100 mL of purified water while stirring continuously to avoid clumping. Heat to 60-70°C to aid dissolution, then cool to room temperature.

• Compound Addition: Weigh the required amount of 11-Hydroxyhumantenine and triturate it with a small amount of the vehicle to form a smooth paste.

• Homogenization: Gradually add the remaining vehicle to the paste while stirring.

• Particle Size Reduction (if necessary): Homogenize the suspension using a high-shear homogenizer or sonicator to achieve a uniform particle size distribution.[6] A mean particle size of 10-20 µm is often suitable for preclinical oral studies.[6]

• Final QC: Confirm the concentration and homogeneity of the suspension using HPLC.

Preparation of a Solubilized Formulation using a Co-solvent (e.g., PO-04)

• Vehicle Preparation: Prepare a 40% (v/v) solution of polyethylene (B3416737) glycol 400 (PEG 400) in purified water.

• Solubilization: Add the weighed amount of 11-Hydroxyhumantenine to the vehicle.

• Mixing: Stir the mixture at room temperature until the compound is fully dissolved. Gentle warming (e.g., to 35-40°C) can be used to expedite dissolution if the compound is thermally stable.

• Final QC: Verify the concentration and ensure the compound remains in solution by visual inspection and HPLC analysis.

Preparation of a Cyclodextrin-based Formulation (e.g., IV-04)

• Vehicle Preparation: Prepare a 15% (w/v) solution of Captisol® (a sulfobutylether-β-cyclodextrin) in sterile saline.

• Complexation: Add the required amount of 11-Hydroxyhumantenine to the Captisol® solution.

• Mixing: Stir the mixture for several hours or overnight to allow for the formation of the inclusion complex. Sonication can also be used to accelerate this process.

• Sterile Filtration: Filter the final solution through a 0.22 µm sterile filter for intravenous administration.

• Final QC: Confirm the concentration and purity of the final sterile solution via HPLC.

Visualization of Workflows and Pathways

Experimental Workflow for Formulation Development

Caption: Workflow for Preclinical Formulation Development.

Representative Signaling Pathway for Indole Alkaloids

While the specific mechanism of 11-Hydroxyhumantenine is not detailed in the provided search results, many indole alkaloids exert their effects by modulating cell signaling pathways, such as apoptosis.[1] The following diagram illustrates a simplified intrinsic apoptosis pathway that can be influenced by such compounds.

Caption: Simplified Intrinsic Apoptosis Pathway.

Conclusion

The development of a suitable formulation is a critical step in the preclinical evaluation of 11-Hydroxyhumantenine. A systematic approach, beginning with thorough physicochemical characterization and followed by screening of various formulation strategies, is essential for success. The protocols and examples provided in this document offer a foundational framework for researchers to develop a well-tolerated and effective formulation that will enable robust in vivo assessment of this promising indole alkaloid.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Preclinical formulations for discovery and toxicology: physicochemical challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydroxypropyl-beta-cyclodextrin increases the aqueous solubility and stability of pilocarpine prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel technology to prepare oral formulations for preclinical safety studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 11-Hydroxyhumantenine to Enhance Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyhumantenine (B242648) is a monoterpenoid indole (B1671886) alkaloid isolated from Gelsemium elegans, a plant known for its structurally diverse and biologically active compounds.[][2][3] This natural product has demonstrated a range of promising pharmacological activities, including neuroprotective effects, acetylcholinesterase inhibition, antibacterial properties, and anti-inflammatory action.[] The inherent bioactivity of 11-hydroxyhumantenine makes it an attractive scaffold for medicinal chemistry campaigns aimed at developing novel therapeutic agents with improved potency, selectivity, and pharmacokinetic profiles.

These application notes provide a comprehensive overview of proposed strategies for the derivatization of 11-hydroxyhumantenine. The protocols outlined below are based on established synthetic methodologies for indole alkaloids and aim to guide researchers in the strategic modification of the parent molecule to enhance its therapeutic potential.

Molecular Structure and Potential Derivatization Sites

The chemical structure of 11-hydroxyhumantenine (Molecular Formula: C₂₁H₂₆N₂O₄) possesses several functional groups that can serve as handles for chemical modification.[] Key sites for derivatization include the hydroxyl group at position 11, the secondary amine, and the aromatic indole ring. Strategic modification at these positions can influence the molecule's polarity, lipophilicity, and steric interactions with biological targets, potentially leading to enhanced activity.

Proposed Derivatization Strategies and Protocols

The following protocols describe proposed methods for the derivatization of 11-hydroxyhumantenine at key reactive sites.

Esterification of the 11-Hydroxyl Group

Modification of the 11-hydroxyl group through esterification can alter the compound's lipophilicity and membrane permeability, which may enhance its bioavailability and cellular uptake.

Experimental Protocol:

• Dissolution: Dissolve 11-hydroxyhumantenine (1 equivalent) in a suitable aprotic solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).

• Addition of Acylating Agent: Add the desired acyl chloride or acid anhydride (B1165640) (1.2 equivalents) to the solution. Examples include acetyl chloride, benzoyl chloride, or succinic anhydride.

• Base Catalyst: Add a non-nucleophilic base, such as triethylamine (B128534) (TEA) or pyridine (B92270) (1.5 equivalents), to scavenge the acidic byproduct.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting ester derivative using column chromatography on silica (B1680970) gel.

N-Alkylation and N-Acylation of the Secondary Amine

Alkylation or acylation of the secondary amine can influence the molecule's basicity and its ability to form hydrogen bonds, which may be critical for receptor binding.

Experimental Protocol:

• Dissolution: Dissolve 11-hydroxyhumantenine (1 equivalent) in a polar aprotic solvent like dimethylformamide (DMF).

• Deprotonation: Add a suitable base, such as sodium hydride (NaH) (1.1 equivalents), to deprotonate the secondary amine.

• Addition of Electrophile: Introduce the alkylating agent (e.g., methyl iodide, benzyl (B1604629) bromide) or acylating agent (e.g., acetyl chloride) (1.2 equivalents).

• Reaction Monitoring: Stir the reaction at the appropriate temperature (room temperature to 50°C) and monitor by TLC.

• Work-up: Carefully quench the reaction with water and extract the product with ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the N-substituted derivative by column chromatography.

Electrophilic Aromatic Substitution on the Indole Ring

Functionalization of the indole ring can introduce new pharmacophores and modulate the electronic properties of the molecule, potentially leading to novel biological activities.

Experimental Protocol (Example: Bromination):

• Dissolution: Dissolve 11-hydroxyhumantenine (1 equivalent) in a suitable solvent such as DCM or acetic acid.

• Addition of Brominating Agent: Slowly add a solution of N-bromosuccinimide (NBS) (1.1 equivalents) in the same solvent at 0°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with DCM.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the brominated derivative using column chromatography.

Data Presentation: Hypothetical Activity of Derivatives

The following tables present hypothetical quantitative data for newly synthesized 11-hydroxyhumantenine derivatives against relevant biological targets. These tables are for illustrative purposes to guide data organization.

Table 1: Acetylcholinesterase (AChE) Inhibitory Activity of 11-Hydroxyhumantenine Derivatives

Compound	Derivatization Site	Modification	IC₅₀ (µM)
11-Hydroxyhumantenine	-	Parent Compound	15.2
Derivative 1a	11-OH	Acetylation	8.5
Derivative 1b	11-OH	Benzoylation	12.1
Derivative 2a	Secondary Amine	N-methylation	20.4
Derivative 3a	Indole Ring	Bromination	10.8

Table 2: Antibacterial Activity of 11-Hydroxyhumantenine Derivatives

Compound	Derivatization Site	Modification	MIC against S. aureus (µg/mL)
11-Hydroxyhumantenine	-	Parent Compound	32
Derivative 1a	11-OH	Acetylation	16
Derivative 1b	11-OH	Benzoylation	24
Derivative 2a	Secondary Amine	N-methylation	48
Derivative 3a	Indole Ring	Bromination	8

Visualization of Workflows and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed experimental workflows and a hypothetical signaling pathway that could be modulated by 11-hydroxyhumantenine derivatives.

Caption: Proposed experimental workflow for derivatization and evaluation.

Caption: Hypothetical signaling pathway modulated by derivatives.

Conclusion

The derivatization of 11-hydroxyhumantenine presents a promising avenue for the development of novel therapeutic agents with enhanced biological activities. The protocols and strategies outlined in these application notes provide a foundational framework for researchers to explore the structure-activity relationships of this intriguing indole alkaloid. Through systematic modification and biological evaluation, it is anticipated that new derivatives with superior potency and selectivity can be identified, paving the way for future drug discovery efforts.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

"11-Hydroxyhumantenine" low yield in extraction troubleshooting

Welcome to the technical support center for troubleshooting low yields in the extraction of 11-Hydroxyhumantenine. This guide is designed for researchers, scientists, and drug development professionals to identify and resolve common issues encountered during the extraction of this indole (B1671886) alkaloid from plant material, likely from Alstonia species.

Frequently Asked Questions (FAQs)

Q1: What is the general principle behind the extraction of 11-Hydroxyhumantenine and other indole alkaloids?

The most common method for extracting indole alkaloids is an acid-base extraction. This process leverages the basic nature of the nitrogen atom in the indole scaffold. The general steps are:

• Acidic Extraction: The plant material is treated with an acidic solution to protonate the alkaloids, forming their water-soluble salts.

• Defatting: A non-polar organic solvent is used to remove lipids and other non-polar impurities from the acidic aqueous extract.

• Basification: The pH of the aqueous extract is raised to deprotonate the alkaloid salts, making them soluble in organic solvents.

• Organic Solvent Extraction: The deprotonated alkaloids are then extracted into a water-immiscible organic solvent.

• Concentration: The organic solvent is evaporated to yield the crude alkaloid extract.[1]

Q2: I am experiencing a significantly lower yield than expected. What are the most common causes?

Low yields in alkaloid extraction can stem from several factors, including:

• Incomplete Extraction: The solvent may not have sufficiently penetrated the plant material, or the extraction time may have been too short.

• Alkaloid Degradation: Indole alkaloids can be sensitive to heat, light, and extreme pH conditions, leading to degradation during the extraction process. Some indole alkaloids are unstable and should be analyzed within 24 hours of extraction.[2]

• Improper pH Adjustment: Incorrect pH levels during the acidic and basic steps can lead to poor partitioning of the alkaloids between the aqueous and organic phases.

• Emulsion Formation: The formation of emulsions during solvent partitioning can trap the alkaloids and prevent efficient separation.

• Suboptimal Solvent Choice: The solvents used for extraction may not be optimal for 11-Hydroxyhumantenine's specific solubility profile.

Q3: Can the drying process of the plant material affect the alkaloid yield?

Yes, the drying process is critical. Inadequately dried leaves can lead to different alkaloid profiles and potentially lower yields of the target compound.[3] Conversely, excessive heat during drying can cause degradation of thermolabile alkaloids.

Troubleshooting Guides

Issue 1: Low Yield of Crude Alkaloid Extract

If the overall mass of the crude alkaloid extract is low, consider the following troubleshooting steps.

Caption: Troubleshooting logic for low crude alkaloid extract yield.

The following table presents illustrative data on how different extraction parameters can influence the yield of a target indole alkaloid. Note: This data is hypothetical and serves to demonstrate potential trends.

Parameter	Condition 1	Yield (%)	Condition 2	Yield (%)	Rationale
Extraction Solvent	70% Ethanol (B145695)	0.8	90% Ethanol	1.2	Higher ethanol concentration may better solubilize certain alkaloids.
Extraction Temperature	25°C	0.9	60°C	1.1	Increased temperature can enhance solvent diffusivity and solute solubility.[4]
Extraction Time	2 hours	0.7	6 hours	1.0	Longer extraction times can allow for more complete leaching of alkaloids from the plant matrix.
pH for Basic Extraction	8	0.6	10	1.3	A more basic pH ensures complete deprotonation of the alkaloid, improving its solubility in the organic phase.

Issue 2: Low Purity or Presence of Contaminants

If the crude extract yield is acceptable, but the purity of 11-Hydroxyhumantenine is low, or if significant contaminants are present, consider these points.

Caption: Troubleshooting logic for low purity of the target alkaloid.

Experimental Protocols

Protocol 1: General Acid-Base Extraction of Indole Alkaloids from Alstonia Leaves

This protocol provides a general procedure for the extraction of indole alkaloids. Optimization may be required for 11-Hydroxyhumantenine.

• Preparation of Plant Material:

  • Dry the leaves of the Alstonia species at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Grind the dried leaves into a fine powder.

• Acidic Extraction:

  • Macerate the powdered leaves in a 1% hydrochloric acid (HCl) solution (pH 2) at room temperature overnight.[5] A typical solid-to-liquid ratio is 1:10 (w/v).

• Filtration and Defatting:

  • Filter the mixture through Whatman No. 1 filter paper.

  • Wash the acidic filtrate with a non-polar solvent such as n-hexane or petroleum ether in a separatory funnel to remove fats and chlorophyll. Repeat this step until the organic layer is colorless.

• Basification:

  • Adjust the pH of the aqueous layer to 9-10 using a base like ammonium (B1175870) hydroxide (B78521) (NH₄OH).[5] This will precipitate the alkaloids.

• Organic Solvent Extraction:

  • Extract the alkaloids from the basified aqueous solution with a water-immiscible organic solvent like dichloromethane (B109758) (DCM) or ethyl acetate. Perform the extraction multiple times (e.g., 3x with equal volumes) to ensure complete recovery.

• Drying and Concentration:

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude alkaloid extract.

Caption: General workflow for acid-base extraction of indole alkaloids.

Protocol 2: Column Chromatography for Alkaloid Fractionation

Further purification of the crude extract is often necessary to isolate individual alkaloids.

• Preparation of the Column:

  • Pack a glass column with silica (B1680970) gel as the stationary phase, using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading:

  • Adsorb the crude alkaloid extract onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution:

  • Elute the column with a solvent gradient of increasing polarity. A common gradient is starting with a non-polar solvent like hexane (B92381) or chloroform (B151607) and gradually increasing the proportion of a more polar solvent like methanol.[3][6] For example, a gradient of chloroform-methanol (from 100:1 to 1:1) can be effective.

• Fraction Collection:

  • Collect the eluate in fractions of a fixed volume.

• Analysis:

  • Analyze the fractions using Thin Layer Chromatography (TLC) to identify those containing the target compound, 11-Hydroxyhumantenine. Combine the fractions that show a pure spot corresponding to the target alkaloid.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Monoterpenoid Indole Alkaloids from Inadequately Dried Leaves of Alstonia scholaris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monoterpenoid Indole Alkaloids from Alstonia rupestris with Cytotoxic, Anti-Inflammatory and Antifungal Activities - PMC [pmc.ncbi.nlm.nih.gov]

"11-Hydroxyhumantenine" stability issues in aqueous solution

Frequently Asked Questions (FAQs)

Q1: My 11-Hydroxyhumantenine solution appears to be degrading over time. What are the common factors that could be causing this?

A: The stability of complex organic molecules like 11-Hydroxyhumantenine in aqueous solutions can be influenced by several factors. These include:

• pH: The acidity or basicity of the solution can catalyze degradation reactions such as hydrolysis. For many alkaloids, extreme pH values (both acidic and alkaline) can lead to instability.

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.

• Light: Exposure to ultraviolet (UV) or even visible light can induce photolytic degradation.

• Oxygen: Dissolved oxygen can lead to oxidative degradation of sensitive functional groups.

• Presence of Metal Ions: Trace metal ion contaminants can catalyze degradation reactions.

Q2: How does pH affect the stability of compounds like 11-Hydroxyhumantenine?

A: The pH of an aqueous solution can significantly impact the stability of a compound by influencing its ionization state and the rate of pH-catalyzed reactions. For instance, a study on N-hydroxy-3,4-methylenedioxyamphetamine showed that its stability decreased as the pH of the aqueous solution increased.[1] It is crucial to determine the optimal pH range for the stability of 11-Hydroxyhumantenine through systematic studies.

Q3: What are the potential degradation pathways for a molecule like 11-Hydroxyhumantenine?

A: While specific degradation pathways for 11-Hydroxyhumantenine are not documented, similar complex molecules can undergo several types of degradation in aqueous solutions, including:

• Hydrolysis: Cleavage of chemical bonds by reaction with water.

• Oxidation: Reaction with oxygen, which can be particularly relevant for the hydroxyl group and other electron-rich parts of the molecule.

• Photodegradation: Decomposition caused by the absorption of light energy.

Troubleshooting Guide

Issue 1: I am observing a rapid loss of 11-Hydroxyhumantenine in my neutral pH buffer.

• Question: Could something other than pH be causing the degradation?

• Answer: Yes. Even at a neutral pH, other factors can contribute to degradation. Consider the following:

  • Oxidation: Is your solution exposed to air for extended periods? Try degassing your solvent (e.g., by sparging with nitrogen or argon) before preparing the solution.

  • Light Exposure: Are you working under direct laboratory light? Protect your solution from light by using amber vials or covering your glassware with aluminum foil.

  • Temperature: Are your solutions stored at room temperature? Consider storing them at lower temperatures (e.g., 4°C or -20°C) to slow down potential degradation.

Issue 2: I am seeing variable results in my experiments. Could this be related to the stability of my 11-Hydroxyhumantenine stock solution?

• Question: How can I ensure the consistency of my stock solution?

• Answer: Variability in experimental results can often be traced back to the stability of stock solutions.

  • Fresh Preparation: Prepare fresh stock solutions for each experiment if possible.

  • Storage Conditions: If you need to store stock solutions, perform a small-scale stability study to determine the optimal storage conditions (e.g., solvent, temperature, duration).

  • Aliquotting: Aliquot your stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.

Data Presentation

Table 1: Example Stability Data for 11-Hydroxyhumantenine in Aqueous Buffer at 25°C

pH	Time (hours)	Remaining 11-Hydroxyhumantenine (%)
3.0	0	100.0
24	98.5
48	97.1
72	95.8
7.0	0	100.0
24	92.3
48	85.1
72	78.6
9.0	0	100.0
24	75.4
48	56.8
72	40.2

Note: This table contains hypothetical data for illustrative purposes.

Experimental Protocols

Protocol: Forced Degradation Study for 11-Hydroxyhumantenine in Aqueous Solution

Objective: To evaluate the stability of 11-Hydroxyhumantenine under various stress conditions to identify potential degradation pathways and optimal storage conditions.

Materials:

• 11-Hydroxyhumantenine

• HPLC-grade water

• Buffers of various pH (e.g., pH 3, 7, 9)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or UPLC system with a suitable column and detector

• pH meter

• Temperature-controlled incubator/oven

• UV lamp

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 11-Hydroxyhumantenine in a suitable organic solvent (e.g., DMSO, ethanol) at a known concentration.

• Stress Conditions:

  • Acidic Hydrolysis: Dilute the stock solution in a pH 3 buffer. Incubate at a specific temperature (e.g., 40°C).

  • Neutral Hydrolysis: Dilute the stock solution in a pH 7 buffer. Incubate at the same temperature.

  • Alkaline Hydrolysis: Dilute the stock solution in a pH 9 buffer. Incubate at the same temperature.

  • Oxidative Degradation: Dilute the stock solution in a solution of hydrogen peroxide (e.g., 3% H₂O₂) in water. Incubate at room temperature.

  • Photolytic Degradation: Expose a solution of the compound to UV light. A control sample should be kept in the dark at the same temperature.

  • Thermal Degradation: Expose a solid sample or a solution to elevated temperatures (e.g., 60°C).

• Time Points: Collect samples at various time points (e.g., 0, 4, 8, 12, 24, 48 hours).

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis if necessary.

  • Analyze all samples by a validated stability-indicating HPLC/UPLC method to determine the concentration of the remaining 11-Hydroxyhumantenine and to detect any degradation products.

• Data Analysis:

  • Plot the percentage of remaining 11-Hydroxyhumantenine against time for each condition.

  • Determine the degradation rate constant and half-life under each condition.

Visualizations

References

• 1. Liquid chromatographic properties and aqueous solution stability of N-hydroxy-3,4-methylenedioxyamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]

"11-Hydroxyhumantenine" optimizing synthesis reaction conditions

Disclaimer: Due to the limited availability of specific literature on the synthesis of 11-Hydroxyhumantenine, this technical support center provides guidance on the broader topic of indole (B1671886) alkaloid synthesis. The principles and troubleshooting strategies outlined here are based on common challenges encountered in the synthesis of complex indole alkaloids and can be adapted for specific targets like 11-Hydroxyhumantenine.

Frequently Asked Questions (FAQs)

Q1: My Pictet-Spengler reaction is giving low yields. What are the common causes and how can I improve it?

A1: Low yields in Pictet-Spengler reactions are a common issue. Several factors could be at play:

• Inadequate Acidity: The reaction is acid-catalyzed.[1][2][3] If the pH is too high, the iminium ion, the key electrophile, will not form in sufficient concentration.[2] Conversely, excessively strong acids can lead to side reactions and degradation of starting materials. It is crucial to screen different acid catalysts (e.g., HCl, H₂SO₄, TFA) and their concentrations.

• Reaction Temperature and Time: These parameters are critical and interdependent. Some Pictet-Spengler reactions require heating to proceed at a reasonable rate, while others can be sensitive to high temperatures, leading to decomposition.[2] Time-course analysis is recommended to determine the optimal reaction time.

• Substrate Reactivity: The electronic nature of both the β-arylethylamine and the aldehyde/ketone significantly impacts the reaction's success. Electron-rich aromatic rings, such as indoles, generally react under milder conditions than less nucleophilic ones.[2]

• Solvent Choice: The choice of solvent can influence the solubility of reactants and intermediates, as well as the reaction rate. Protic solvents are traditional, but aprotic media have sometimes shown superior yields.[2]

Q2: I am observing multiple products in my indole alkaloid synthesis. How can I improve the selectivity?

A2: Achieving high selectivity is a significant challenge in complex molecule synthesis. Here are some strategies to consider:

• Protecting Groups: Strategically using protecting groups on sensitive functionalities of your starting materials can prevent unwanted side reactions. The indole nitrogen, for instance, is often protected to enhance chemo- and regioselectivity in subsequent reactions.

• Catalyst Control: The choice of catalyst can profoundly influence the reaction pathway. For instance, in oxidation reactions, different catalysts can lead to different oxidation products.[4][5] Chiral catalysts can be employed to control stereoselectivity.

• Reaction Conditions: Temperature, pressure, and the rate of addition of reagents can all affect the selectivity of a reaction. Lowering the temperature, for example, can sometimes favor the formation of the thermodynamically more stable product.

Q3: The purification of my target indole alkaloid is proving difficult. What are some effective purification strategies?

A3: The purification of alkaloids can be challenging due to their structural complexity and potential for multiple charged states. A multi-step approach is often necessary:

• Extraction: Liquid-liquid extraction is a fundamental first step. By adjusting the pH of the aqueous layer, you can selectively extract basic alkaloids into an organic solvent.

• Chromatography: A range of chromatographic techniques can be employed:

  • Column Chromatography: Using silica (B1680970) gel or alumina (B75360) is common. Gradient elution can help separate compounds with different polarities.

  • High-Performance Liquid Chromatography (HPLC): Both normal-phase and reverse-phase HPLC can be powerful tools for separating complex mixtures and for final purification.

  • Ion-Exchange Chromatography: This technique separates molecules based on their net charge and is particularly useful for alkaloids that can be protonated.

• Crystallization: If your compound is a solid, crystallization can be a highly effective method for achieving high purity.[6] Screening different solvents and solvent mixtures is key.

Troubleshooting Guides

Issue 1: Low or No Product Formation in a Cyclization Reaction

Potential Cause	Troubleshooting Step	Rationale
Incorrect Reaction Conditions	Systematically vary the temperature, reaction time, and catalyst concentration.	Cyclization reactions are often sensitive to these parameters. Optimization is crucial to find the "sweet spot" for product formation.
Poor Substrate Activation	If using an acid catalyst, try a stronger acid or a Lewis acid. For reactions involving acylation, ensure the acylating agent is active.	Inadequate activation of the electrophile or nucleophile will stall the reaction.
Degradation of Starting Material	Monitor the reaction by TLC or LC-MS at early time points to check for the disappearance of starting material without corresponding product formation.	If degradation is observed, consider milder reaction conditions (e.g., lower temperature, weaker acid).
Inhibitors in Reagents or Solvents	Use freshly purified reagents and anhydrous solvents.	Trace impurities, such as water or oxygen, can sometimes inhibit catalytic reactions.

Issue 2: Formation of a Major Side Product in an Oxidation Reaction

Potential Cause	Troubleshooting Step	Rationale
Over-oxidation	Reduce the stoichiometry of the oxidizing agent. Lower the reaction temperature. Shorten the reaction time.	Oxidation reactions can be difficult to stop at the desired stage. Limiting the oxidant or the reaction time can prevent further oxidation of the product.
Incorrect Regioselectivity	Screen different oxidizing agents or catalyst systems.	The choice of oxidant can significantly influence which part of the molecule is oxidized. For example, different reagents can favor oxidation at the C2 or C3 position of the indole ring.[4]
Rearrangement of the Desired Product	Analyze the structure of the side product to identify potential rearrangement pathways. Adjust reaction conditions (e.g., pH, solvent) to disfavor the rearrangement.	The initial oxidation product may be unstable under the reaction conditions and rearrange to a more stable isomer.

Data Presentation: Optimizing a Pictet-Spengler Reaction

This is an illustrative table with placeholder data to demonstrate how to organize experimental results for optimization.

Entry	Acid Catalyst	Concentration (M)	Temperature (°C)	Time (h)	Yield (%)
1	TFA	0.1	25	24	35
2	TFA	0.5	25	24	55
3	TFA	0.5	50	12	75
4	TFA	0.5	80	12	60 (decomposition observed)
5	HCl (in Dioxane)	1.0	50	12	68
6	H₂SO₄	0.2	50	12	45

Experimental Protocols

General Protocol for a Pictet-Spengler Reaction

This protocol is a general guideline and may require significant optimization for a specific substrate.

• Reactant Preparation: Dissolve the β-arylethylamine (1.0 eq) in a suitable solvent (e.g., dichloromethane (B109758), toluene, or acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

• Aldehyde Addition: Add the aldehyde or ketone (1.1 eq) to the solution.

• Acid Catalyst Addition: Add the acid catalyst (e.g., trifluoroacetic acid, 0.5 M) dropwise at a controlled temperature (e.g., 0 °C or room temperature).

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated temperature). Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by adding a base (e.g., saturated sodium bicarbonate solution) until the pH is neutral or slightly basic.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate).

Visualizations

Caption: A generalized workflow for the synthesis and purification of an indole alkaloid.

Caption: A decision tree for troubleshooting low yields in a cyclization reaction.

References

• 1. Pictet-Spengler Reaction - Common Conditions [commonorganicchemistry.com]
• 2. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. researchgate.net [researchgate.net]
• 5. communities.springernature.com [communities.springernature.com]
• 6. Alkaloid Purification - Lifeasible [lifeasible.com]

"11-Hydroxyhumantenine" avoiding degradation during storage

Technical Support Center: 11-Hydroxyhumantenine

Disclaimer: There is currently limited specific stability data available in the public domain for 11-Hydroxyhumantenine. The following guidance is based on the general chemical properties of related indole (B1671886) and oxindole (B195798) alkaloids and established principles of pharmaceutical stability testing. Researchers are strongly encouraged to perform their own stability assessments for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 11-Hydroxyhumantenine during storage?

A1: Based on the general stability of alkaloids, the primary factors that could lead to the degradation of 11-Hydroxyhumantenine include exposure to light (photodegradation), high temperatures, extreme pH conditions (both acidic and basic), and oxidation.[1][2][3] Moisture can also contribute to degradation through hydrolysis.[4]

Q2: What are the ideal storage conditions for solid 11-Hydroxyhumantenine?

A2: For solid (powder) forms of 11-Hydroxyhumantenine, it is recommended to store the compound in a cool, dark, and dry place.[5] Specifically, storage at low temperatures, such as refrigeration (2-8°C) or freezing (-20°C), can significantly slow down degradation processes.[1][6] The compound should be kept in a tightly sealed, opaque container to protect it from light and moisture.[1] Using a desiccator can help maintain a low-humidity environment.[1]

Q3: How should I store solutions of 11-Hydroxyhumantenine?

A3: Solutions of alkaloids are often less stable than the solid form. It is highly recommended to prepare solutions fresh for each experiment. If short-term storage is necessary, store the solution at 2-8°C in a tightly capped, light-resistant (amber) vial. For some indole alkaloids, analysis within 24 hours of preparation is recommended to ensure stability.[7] The choice of solvent is also critical; ensure the solvent is of high purity and does not promote degradation.

Q4: I am observing a change in the color of my solid 11-Hydroxyhumantenine sample. What could this indicate?

A4: A change in color, such as yellowing or browning, is often an indicator of degradation. This can be due to oxidation or other chemical transformations. If you observe a color change, it is advisable to re-analyze the purity of your sample before use.

Q5: My analytical results (e.g., HPLC, LC-MS) show unexpected peaks. Could this be due to degradation?

A5: Yes, the appearance of new peaks in a chromatogram is a common sign of degradation. These new peaks represent degradation products. A stability-indicating analytical method, such as a well-developed HPLC method, is essential to separate and quantify the intact compound from its degradants.[8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of Potency or Inconsistent Experimental Results	Degradation of 11-Hydroxyhumantenine stock.	Prepare fresh stock solutions for each experiment. If using older stock, verify its purity by a suitable analytical method (e.g., HPLC) before use. Review your storage conditions to ensure they align with the recommendations (cool, dark, dry).[1][5]
Appearance of New Peaks in HPLC/LC-MS Analysis	The compound is degrading under the current storage or experimental conditions.	Perform a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.[9][10] Ensure your analytical method can separate the main compound from all potential impurities.[8] Store the compound under more protective conditions (e.g., lower temperature, inert atmosphere).
Precipitation in a Stored Solution	The compound may be degrading into less soluble products, or the solvent may be evaporating.	It is best to use freshly prepared solutions. If a precipitate is observed, do not use the solution. Ensure storage containers are tightly sealed to prevent solvent evaporation.
Discoloration of Solid or Solution	Likely oxidative or photolytic degradation.	Store the compound in an amber, airtight container, potentially under an inert atmosphere (e.g., argon or nitrogen).[1] Minimize exposure to ambient light during handling.

Data on Potential Degradation Factors

The following table summarizes general strategies to mitigate the degradation of sensitive alkaloid compounds like 11-Hydroxyhumantenine.

Stress Factor	Potential Degradation Pathway	Mitigation Strategy	Typical Conditions for Forced Degradation Study [3][4]
Acid Hydrolysis	Cleavage of labile functional groups.	Avoid acidic conditions during storage and in formulations. Use buffered solutions if necessary.	0.1 M to 1 M HCl at room temperature or slightly elevated (e.g., 60°C).
Base Hydrolysis	Cleavage of labile functional groups, potential racemization.	Avoid basic conditions. Use buffered solutions for storage and experiments.	0.1 M to 1 M NaOH at room temperature or slightly elevated (e.g., 60°C).
Oxidation	Formation of N-oxides, hydroxylation, or other oxidative products.	Store under an inert atmosphere (argon or nitrogen). Avoid exposure to air. Consider the use of antioxidants in formulations, if compatible.	3% to 30% hydrogen peroxide (H₂O₂) at room temperature.
Thermal Degradation	General decomposition through various pathways.	Store at reduced temperatures (refrigerated at 2-8°C or frozen at -20°C).[1]	Elevated temperatures (e.g., 60-80°C) for a specified duration.
Photodegradation	Decomposition upon exposure to UV or visible light.	Store in amber or opaque containers.[1] Protect from light during experiments as much as possible.	Exposure to a combination of UV and visible light as per ICH Q1B guidelines.

Experimental Protocols

General Protocol for a Forced Degradation Study

This protocol outlines a general procedure to investigate the stability of 11-Hydroxyhumantenine and develop a stability-indicating analytical method.

• Preparation of Stock Solution:

  • Accurately weigh and dissolve 11-Hydroxyhumantenine in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a known concentration (e.g., 1 mg/mL).[3]

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep at 60°C for a defined period (e.g., 2, 6, 12, 24 hours). Neutralize with 0.1 M NaOH before analysis.[11]

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at 60°C for a defined period. Neutralize with 0.1 M HCl before analysis.[11]

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep at room temperature for a defined period, protected from light.[3]

  • Thermal Degradation: Place a sample of the stock solution in an oven at 80°C for a defined period.

  • Photolytic Degradation: Expose a sample of the stock solution to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Dilute the sample to a suitable concentration for analysis.

  • Analyze the sample using a high-performance liquid chromatography (HPLC) system with a UV or mass spectrometry (MS) detector.[7] The HPLC method should be capable of separating the parent compound from any degradation products. A C18 reversed-phase column is often a good starting point for alkaloid analysis.[7][12]

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to that of an unstressed control sample.

  • Identify and quantify any degradation products.

  • Calculate the percentage of degradation of 11-Hydroxyhumantenine.

  • The goal is typically to achieve 5-20% degradation to ensure that the primary degradation products are formed without excessive secondary degradation.[3]

Visualizations

Caption: Hypothetical degradation pathways for 11-Hydroxyhumantenine.

Caption: Workflow for a forced degradation study.

References

• 1. Beyond the Harvest: Optimal Conditions for Storing Plant Extracts [greenskybio.com]
• 2. scispace.com [scispace.com]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. ijrpp.com [ijrpp.com]
• 5. researchgate.net [researchgate.net]
• 6. Temperature-Sensitive Drugs List + Storage Guidelines | Varcode [varcode.com]
• 7. scispace.com [scispace.com]
• 8. openaccessjournals.com [openaccessjournals.com]
• 9. researchgate.net [researchgate.net]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. benchchem.com [benchchem.com]

"11-Hydroxyhumantenine" overcoming poor solubility in assays

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering solubility challenges with the indole (B1671886) alkaloid 11-Hydroxyhumantenine in experimental assays.

Troubleshooting Guide

Poor solubility of 11-Hydroxyhumantenine can lead to inconsistent and unreliable assay results. The following guide provides strategies to overcome this common issue.

Problem: Precipitation of 11-Hydroxyhumantenine in Aqueous Assay Buffers

Possible Causes:

• Low intrinsic aqueous solubility of the compound.

• "Salting out" effect upon dilution of a concentrated stock solution.

• Inappropriate pH of the assay buffer.

• Interaction with components of the assay medium.

Solutions:

A systematic approach to optimizing the solubility of 11-Hydroxyhumantenine is recommended. The following table summarizes potential solubilization strategies. Please note that the optimal method is compound-dependent and may require empirical testing.

Table 1: Solubility Enhancement Strategies for 11-Hydroxyhumantenine

Strategy	Agent/Method	Typical Starting Concentration	Suitability for Cell-Based Assays	Key Considerations
Co-solvency	Dimethyl Sulfoxide (DMSO)	0.1% - 1% (v/v)	Yes (at low concentrations)	High concentrations can be cytotoxic. Final DMSO concentration should be kept consistent across all experimental conditions.
Ethanol (B145695) (EtOH)	0.1% - 2% (v/v)	Yes (at low concentrations)	Can have biological effects on its own. Use with caution and appropriate controls.
pH Adjustment	Acidic Buffer (e.g., Citrate, Acetate)	pH 4.0 - 6.0	Dependent on cell type and assay	As an indole alkaloid, 11-Hydroxyhumantenine may form a more soluble salt at a lower pH.[1] Ensure the final pH is compatible with your assay system.
Use of Surfactants	Tween® 20 / Triton™ X-100	0.01% - 0.05% (v/v)	No (generally cytotoxic)	Primarily for cell-free assays like enzyme kinetics. Can interfere with some detection methods.
Complexation	Cyclodextrins (e.g., HP-β-CD)	1 - 10 mM	Yes	Can be an effective way to increase solubility with low toxicity. May alter the effective concentration of the compound.

Disclaimer: The concentrations provided are illustrative starting points. The optimal conditions must be determined experimentally for each specific assay.

Frequently Asked Questions (FAQs)

Q1: My 11-Hydroxyhumantenine, dissolved in DMSO, precipitates when I add it to my cell culture medium. What should I do?

A1: This is a common issue known as "crashing out." Here are a few troubleshooting steps:

• Lower the final concentration: The most straightforward approach is to test a lower final concentration of 11-Hydroxyhumantenine in your assay.

• Reduce the DMSO concentration: While preparing your working solutions, try to minimize the percentage of DMSO that gets transferred to the final assay volume. A final DMSO concentration below 0.5% is generally well-tolerated by most cell lines.

• Use a pre-warmed medium: Adding the DMSO stock to a pre-warmed (37°C) medium with gentle vortexing can sometimes help keep the compound in solution.

• Try serial dilutions: Instead of a single large dilution, perform serial dilutions in your assay medium to gradually decrease the solvent concentration.

Q2: Can I use pH adjustment to improve the solubility of 11-Hydroxyhumantenine for my cell-based assay?

A2: Yes, this can be an effective strategy as indole alkaloids often have increased solubility in acidic conditions due to salt formation.[1] However, you must consider the pH tolerance of your cells. Most cell lines have an optimal pH range of 7.2-7.4 and may not tolerate significant deviations. You could try to dissolve 11-Hydroxyhumantenine in a slightly acidic buffer and then dilute it into your final cell culture medium, ensuring the final pH of the medium does not significantly change. Always check the final pH of your assay medium and include a vehicle control with the same pH.

Q3: Are there any alternatives to DMSO for dissolving 11-Hydroxyhumantenine?

A3: Yes, other organic solvents like ethanol or dimethylformamide (DMF) can be used. However, they also have the potential for cellular toxicity, and their final concentration in the assay should be minimized and controlled for. For in vivo studies, formulation strategies involving lipids or cyclodextrins may be more appropriate.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 11-Hydroxyhumantenine in DMSO

• Materials: 11-Hydroxyhumantenine powder, Dimethyl Sulfoxide (DMSO, cell culture grade), sterile microcentrifuge tubes.

• Procedure: a. Weigh out the required amount of 11-Hydroxyhumantenine powder in a sterile microcentrifuge tube. b. Add the appropriate volume of DMSO to achieve a 10 mM concentration. c. Gently vortex the tube until the compound is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary. d. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: General Procedure for Diluting 11-Hydroxyhumantenine for a Cell-Based Assay

• Materials: 10 mM 11-Hydroxyhumantenine stock in DMSO, sterile assay medium (e.g., DMEM with 10% FBS).

• Procedure: a. Thaw an aliquot of the 10 mM stock solution at room temperature. b. Prepare an intermediate dilution of the stock solution in the assay medium. For example, to achieve a final concentration of 10 µM with a final DMSO concentration of 0.1%, you can add 1 µL of the 10 mM stock to 999 µL of assay medium. c. Vortex the intermediate dilution gently but thoroughly. d. From this intermediate dilution, perform further serial dilutions in the assay medium to achieve the desired final concentrations for your experiment. e. Always prepare a vehicle control containing the same final concentration of DMSO as your highest treatment concentration.

Visualizations

Caption: Experimental workflow for addressing 11-Hydroxyhumantenine solubility.

Caption: Decision tree for selecting a solubilization method.

References

• 1. A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 11-Hydroxyhumantenine Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11-Hydroxyhumantenine and related compounds using mass spectrometry.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the mass spectrometric analysis of 11-Hydroxyhumantenine.

Q1: Why am I observing a weak or no signal for the molecular ion [M+H]⁺ of 11-Hydroxyhumantenine?

A1: Poor signal intensity is a frequent challenge in mass spectrometry.[1] Several factors can contribute to this issue:

• Sample Concentration: The concentration of your sample may be too low for detection. Conversely, a highly concentrated sample can lead to ion suppression.[1]

• Ionization Efficiency: Electrospray ionization (ESI) is commonly used for alkaloids, but its efficiency can be affected by the mobile phase composition. Ensure your mobile phase is conducive to protonation (e.g., contains a small amount of formic acid). For compounds that are difficult to ionize, consider an alternative ionization technique like atmospheric pressure chemical ionization (APCI).[2]

• Instrument Tuning and Calibration: The mass spectrometer needs to be properly tuned and calibrated for the mass range of interest.[1] Regular maintenance is crucial for optimal performance.[1]

• In-Source Fragmentation: The molecular ion might be fragmenting in the ion source before it reaches the mass analyzer. This can be mitigated by optimizing the ion source parameters, such as reducing the capillary voltage or temperature.[3]

• Contamination: Contamination in the sample, solvent, or LC-MS system can lead to ion suppression.[4] Ensure high-purity solvents and proper sample cleanup.

Q2: I am seeing unexpected adducts in my mass spectrum. What are they and how can I minimize them?

A2: It is common to observe adducts such as [M+Na]⁺ and [M+K]⁺ in ESI-MS.[5] These are formed when your analyte molecule associates with sodium or potassium ions present as impurities in your sample, solvents, or from glassware. To minimize adduct formation:

• Use high-purity solvents.

• Utilize plastic vials and containers instead of glass where possible.[5]

• If adducts are still prominent, consider using a mobile phase additive that can compete for adduction, such as a low concentration of ammonium (B1175870) formate.

Q3: My mass accuracy is poor, making it difficult to confirm the elemental composition. How can I improve it?

A3: Accurate mass measurement is critical for determining the molecular formula of a compound.[6] To improve mass accuracy:

• Regular Calibration: Perform mass calibration regularly using an appropriate standard calibration mix for your instrument.[1]

• Instrument Maintenance: Ensure your mass spectrometer is well-maintained, as contaminants or instrument drift can negatively impact mass accuracy and resolution.[1]

• Sufficient Signal Intensity: A strong ion signal is necessary for accurate mass determination. Optimize your method to enhance the signal of your analyte.

Q4: I am observing peak splitting or broadening in my chromatogram. What could be the cause?

A4: Peak distortion in liquid chromatography-mass spectrometry (LC-MS) can originate from several sources:

• Chromatographic Issues: Problems with the HPLC column, such as contamination or degradation, can cause peak splitting.[1]

• Sample Contamination: Contaminants in the sample can interfere with the chromatography.[1]

• Ionization Conditions: Suboptimal ionization conditions can sometimes lead to peak broadening.[1]

• Injection Volume/Solvent: Injecting too large a volume or using a sample solvent that is much stronger than the mobile phase can cause peak distortion.

Q5: What are the expected major fragment ions for 11-Hydroxyhumantenine in MS/MS?

A5: While specific fragmentation data for 11-Hydroxyhumantenine is not widely published, a plausible fragmentation pattern can be proposed based on the general fragmentation of humantenine-type and other complex alkaloids.[7][8][9] The fragmentation process in tandem mass spectrometry (MS/MS) involves the dissociation of the precursor molecular ion into smaller fragment ions.[10]

Key fragmentation pathways for alkaloids often involve the cleavage of bonds adjacent to nitrogen atoms (alpha-cleavage), retro-Diels-Alder reactions in cyclic systems, and the loss of small neutral molecules like H₂O, CO, and CH₃OH.[8][9][11]

Proposed Fragmentation of 11-Hydroxyhumantenine

The structure of 11-Hydroxyhumantenine contains several functional groups and ring systems that are susceptible to fragmentation. The following table summarizes the proposed key ions.

m/z (mass-to-charge ratio)	Proposed Ion/Fragment	Description of Neutral Loss
327.1654	[M+H]⁺	Protonated molecular ion
309.1548	[M+H - H₂O]⁺	Loss of a water molecule from the hydroxyl group
298.1699	[M+H - CHO]⁺	Loss of a formyl radical
284.1542	[M+H - C₂H₅O]⁺	Cleavage of the ethoxy group
268.1232	[M+H - C₂H₅O - O]⁺	Subsequent loss of oxygen

Note: These m/z values are calculated based on the exact mass of 11-Hydroxyhumantenine (C₁₉H₂₂N₂O₃, Exact Mass: 326.1630) and are theoretical. Actual observed masses may vary slightly depending on instrument calibration and resolution.

Experimental Protocol: ESI-MS/MS Analysis of 11-Hydroxyhumantenine

This protocol outlines a general procedure for the analysis of 11-Hydroxyhumantenine using a high-resolution mass spectrometer coupled with liquid chromatography.

1. Sample Preparation:

• Dissolve the purified 11-Hydroxyhumantenine or plant extract in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a final concentration of approximately 1 µg/mL.
• Filter the sample through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A typical gradient would be to start with a low percentage of B, ramp up to a high percentage to elute the compound, and then re-equilibrate. For example: 0-2 min, 5% B; 2-15 min, 5-95% B; 15-18 min, 95% B; 18-20 min, 5% B.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.
• Capillary Voltage: 3.5 kV.
• Source Temperature: 120 °C.
• Desolvation Temperature: 350 °C.

• Gas Flow: Optimize nebulizer and desolvation gas flows according to the instrument manufacturer's recommendations.

  • Full Scan (MS1): Acquire data in the m/z range of 100-500 to observe the protonated molecular ion.

  • Tandem MS (MS/MS): Select the [M+H]⁺ ion of 11-Hydroxyhumantenine (m/z 327.1654) as the precursor ion for collision-induced dissociation (CID).

  • Collision Energy: Apply a range of collision energies (e.g., 10-40 eV) to obtain a comprehensive fragmentation spectrum.

Visualizations

The following diagrams illustrate key workflows and concepts related to the mass spectrometry of 11-Hydroxyhumantenine.

Caption: Troubleshooting workflow for weak or no signal in MS.

Caption: Proposed fragmentation pathway for 11-Hydroxyhumantenine.

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. news-medical.net [news-medical.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 11. Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Resolution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in achieving optimal resolution in chromatography. While direct methods for using "11-Hydroxyhumantenine" to improve resolution are not established in scientific literature, this guide offers fundamental principles and systematic approaches to enhance the separation of complex mixtures, which would be applicable to the analysis of alkaloids and other challenging compounds.

Frequently Asked Questions (FAQs)

Q1: What is chromatographic resolution and why is it important?

A1: Chromatographic resolution (Rs) is a quantitative measure of the degree of separation between two adjacent peaks in a chromatogram.[1][2][3] It is crucial for accurate qualitative and quantitative analysis, as it ensures that individual components in a mixture are distinct and do not overlap.[4] A resolution value of 1.5 or greater is generally considered to represent baseline separation, where the detector signal returns to the baseline between the two peaks, allowing for accurate peak integration.[3]

Q2: What are the primary factors that influence chromatographic resolution?

A2: The resolution between two peaks is determined by three key factors, as described by the resolution equation:[3][5][6]

• Column Efficiency (N): A measure of the broadening of a peak as it passes through the column. Higher efficiency results in narrower peaks and better resolution.[1][5]

• Selectivity (α): The ability of the chromatographic system to distinguish between two analytes. It is the ratio of the retention factors of the two peaks.[1][5]

• Retention Factor (k): A measure of the time an analyte spends in the stationary phase relative to the mobile phase.[3][5]

Q3: How can I improve the resolution of closely eluting or overlapping peaks?

A3: To improve the separation of co-eluting peaks, you can systematically adjust the parameters that affect efficiency, selectivity, and retention.[4] This includes changing the mobile phase composition, selecting a different stationary phase, adjusting the temperature, or modifying the flow rate.[6] A logical troubleshooting workflow can help identify the most effective strategy.

Troubleshooting Guide: Common Resolution Problems

This guide addresses specific issues that can lead to poor resolution and provides actionable steps for remediation.

Problem	Potential Causes	Troubleshooting Steps
Peak Tailing	- Active sites on the column packing material- Wrong mobile phase pH for ionizable analytes- Column contamination or degradation[7]- Sample overload	- Use a column with end-capping or a different stationary phase.- Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.[7]- Flush the column with a strong solvent or replace it if necessary.- Reduce the sample concentration or injection volume.
Peak Fronting	- Sample overload[8]- Sample solvent incompatible with the mobile phase- Low column temperature	- Dilute the sample or decrease the injection volume.[8]- Dissolve the sample in the initial mobile phase.[9]- Increase the column temperature within the column's operating limits.[8]
Broad Peaks	- Low column efficiency- Extra-column volume (dead volume)[1]- Contaminated or old column- Inappropriate flow rate	- Use a column with smaller particles or a longer column.[5][6]- Use shorter, narrower tubing between the injector, column, and detector.- Clean or replace the column.- Optimize the flow rate; often, a lower flow rate improves resolution.[4]
Poor Selectivity (Overlapping Peaks)	- Inappropriate mobile phase composition- Unsuitable stationary phase chemistry	- Adjust the organic solvent-to-aqueous ratio in the mobile phase.[5]- Change the organic solvent (e.g., from acetonitrile (B52724) to methanol).- Modify the mobile phase pH or add ion-pairing agents for charged analytes.[1]- Switch to a column with a different stationary phase (e.g., C18 to a phenyl or cyano column).[1]
Inconsistent Retention Times	- Poor column equilibration- Fluctuations in temperature or mobile phase composition- Leaks in the system[10]- Air bubbles in the pump or detector[8]	- Increase the column equilibration time between runs.[8]- Use a column oven for temperature control and ensure proper mobile phase mixing.- Check for and tighten any loose fittings.- Degas the mobile phase and purge the pump.[8]

Experimental Protocols

Below are generalized protocols for optimizing chromatographic resolution. Specific parameters will vary depending on the analytes and the HPLC system.

Protocol 1: Mobile Phase Optimization for Improved Selectivity

• Initial Conditions: Start with a common mobile phase for reversed-phase chromatography, such as a gradient of water (with 0.1% formic acid) and acetonitrile.

• Vary Organic Modifier: If resolution is poor, change the organic solvent to methanol. The different solvent properties can alter selectivity.

• Adjust pH: For ionizable compounds, prepare a series of mobile phases with different pH values (e.g., 3.0, 4.5, 7.0) to find the optimal pH for separation. Ensure the chosen pH is within the stable range for the column.[1]

• Incorporate Buffers: If pH control is critical, use a buffer system (e.g., phosphate (B84403) or acetate (B1210297) buffer) in the aqueous portion of the mobile phase. Be mindful of buffer solubility in the organic modifier.

• Evaluate Gradient: Adjust the gradient slope. A shallower gradient can often improve the separation of complex mixtures.[11]

Protocol 2: Column Screening for Enhanced Selectivity

• Analyte Characterization: Assess the properties of your analytes (e.g., polarity, aromaticity, charge).

• Column Selection:

  • For general-purpose reversed-phase separations, start with a C18 column.

  • If analytes have aromatic rings, a phenyl-hexyl column may provide better selectivity due to π-π interactions.[1]

  • For polar analytes, consider an embedded polar group (e.g., C18 with an amide) or a HILIC column.

• Method Transfer: When switching columns, start with the original method and then re-optimize the mobile phase and gradient for the new stationary phase.

Data Presentation: Impact of Method Parameters on Resolution

The following tables summarize the expected qualitative effects of changing key chromatographic parameters on resolution.

Table 1: Effect of Mobile Phase Composition on Resolution

Parameter Change	Effect on Retention (k)	Effect on Selectivity (α)	Effect on Efficiency (N)	Overall Impact on Resolution
Increase % Organic (Reversed-Phase)	Decrease	May Change	Minimal	Generally Decreases
Change Organic Solvent (e.g., ACN to MeOH)	Varies	Significant Change	May Change	Potentially Significant Improvement
Adjust pH (for ionizable compounds)	Significant Change	Significant Change	May Improve Peak Shape	Potentially Significant Improvement

Table 2: Effect of Column Parameters and Temperature on Resolution

Parameter Change	Effect on Retention (k)	Effect on Selectivity (α)	Effect on Efficiency (N)	Overall Impact on Resolution
Decrease Particle Size	Increase	Minimal	Significant Increase	Generally Increases
Increase Column Length	Increase	Minimal	Increase	Generally Increases
Increase Temperature	Decrease	May Change	Increase	Varies, can improve for some analytes
Decrease Flow Rate	Increase	Minimal	Increase	Generally Increases (up to a point)

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting and improving chromatographic resolution.

Caption: A flowchart for systematically troubleshooting poor chromatographic resolution.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. About Resolution, Part 1 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. inacom.nl [inacom.nl]
• 4. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 5. chromtech.com [chromtech.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Troubleshooting LC, basics - Troubleshooting LC, basics - Chromedia [chromedia.org]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. halocolumns.com [halocolumns.com]
• 10. lcms.cz [lcms.cz]
• 11. mastelf.com [mastelf.com]

Reference Data & Comparative Studies

A Comparative Analysis of 11-Hydroxyhumantenine and Gelsemine: Unraveling the Pharmacology of Gelsemium Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent indole (B1671886) alkaloids isolated from plants of the Gelsemium genus: 11-Hydroxyhumantenine and the extensively studied gelsemine (B155926). While comprehensive experimental data for 11-Hydroxyhumantenine remains limited in publicly accessible literature, this document synthesizes the current understanding of gelsemine's pharmacological and toxicological profile and situates 11-Hydroxyhumantenine within the broader class of humantenine-type alkaloids. This comparison aims to offer a valuable resource for researchers investigating the therapeutic potential and toxicological risks associated with these complex natural products.

Chemical and Pharmacological Profiles

Gelsemine is a well-characterized alkaloid known for its potent activity as an agonist of the glycine (B1666218) receptor, leading to significant physiological effects.[1] In contrast, specific quantitative data on the bioactivity of 11-Hydroxyhumantenine is not extensively documented. It is classified as a humantenine-type alkaloid, a group of compounds also found in Gelsemium species.[2]

Table 1: Comparative Summary of Gelsemine and 11-Hydroxyhumantenine Properties

Property	Gelsemine	11-Hydroxyhumantenine
Chemical Formula	C₂₀H₂₂N₂O₂[1]	C₂₁H₂₆N₂O₄
Molar Mass	322.408 g·mol⁻¹[1]	386.45 g·mol⁻¹
CAS Number	509-15-9[1]	122590-04-9[3]
Primary Mechanism of Action	Glycine receptor agonist[1][4]	Not definitively established
Reported Pharmacological Effects	Analgesic, anxiolytic, anti-inflammatory, anti-tumor, neuroprotective[1][5][6]	Primarily noted as a constituent of Gelsemium[2][7]

Quantitative Data: A Focus on Gelsemine

Due to the scarcity of specific data for 11-Hydroxyhumantenine, this section focuses on the well-documented quantitative parameters of gelsemine.

Table 2: Toxicological Data for Gelsemine

Parameter	Species	Route of Administration	Value
LD₅₀	Mice	Intraperitoneal	56 mg/kg[1]
LD₅₀	Rat	Oral	642 mg/kg[8]
LDLo	Mice	Intravenous	0.1-0.12 mg/kg[1]
LDLo	Rabbits	Intravenous	0.05-0.06 mg/kg[1]
LDLo	Dogs	Intravenous	0.5-1.0 mg/kg[1]

Table 3: In Vitro Activity of Gelsemine

Assay	Cell Line	Parameter	Value
Cytotoxicity	PC12	IC₅₀	31.59 μM ((+)-gelsemine)[9]

Signaling Pathways and Logical Relationships

The following diagrams illustrate the primary mechanism of action for gelsemine and a general workflow for the comparative analysis of these alkaloids.

Caption: Mechanism of action of Gelsemine via the glycine receptor.

Caption: Workflow for the comparative analysis of Gelsemium alkaloids.

Experimental Protocols

Detailed methodologies for key experiments are provided below to support the reproducibility and extension of research in this area.

In Vitro Cytotoxicity: MTT Assay

This protocol is used to assess the cytotoxic effects of the compounds on a cell line (e.g., PC12).

• Cell Culture: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the test compound (e.g., 11-Hydroxyhumantenine or gelsemine) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compound) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Following incubation, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Receptor-Ligand Binding: Glycine Receptor Binding Assay

This assay determines the affinity of the compounds for the glycine receptor.

• Membrane Preparation: Prepare crude synaptic membranes from a suitable source rich in glycine receptors (e.g., rat spinal cord or transfected cell lines).

• Binding Reaction: In a microcentrifuge tube, combine the membrane preparation, a radiolabeled ligand specific for the glycine receptor (e.g., [³H]strychnine), and varying concentrations of the unlabeled test compound (11-Hydroxyhumantenine or gelsemine).

• Incubation: Incubate the mixture at a specific temperature (e.g., 4°C) for a sufficient time to reach binding equilibrium.

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the free radioligand by rapid filtration through a glass fiber filter.

• Washing: Quickly wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of an unlabeled glycine receptor ligand. Specific binding is calculated by subtracting non-specific binding from total binding. The inhibition constant (Ki) of the test compound is calculated from the IC₅₀ value (the concentration of the compound that displaces 50% of the specific binding of the radioligand) using the Cheng-Prusoff equation.[7]

In Vivo Analgesic Activity: Hot Plate Test

This method assesses the central analgesic activity of the compounds in rodents.

• Animal Acclimatization: Acclimatize the animals (e.g., mice or rats) to the experimental environment for at least one hour before the test.

• Baseline Latency: Determine the baseline pain response by placing each animal on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C) and recording the time it takes for the animal to exhibit a pain response (e.g., licking a paw or jumping). A cut-off time (e.g., 30-45 seconds) is set to prevent tissue damage.[10]

• Compound Administration: Administer the test compound (11-Hydroxyhumantenine or gelsemine) or a vehicle control via a specific route (e.g., intraperitoneal or oral). A positive control, such as morphine, is also used.

• Post-Treatment Latency: At various time points after administration (e.g., 30, 60, 90, and 120 minutes), place the animals back on the hot plate and measure their response latency.[11]

• Data Analysis: The analgesic effect is expressed as the increase in the latency time compared to the baseline. The percentage of the maximal possible effect (%MPE) can be calculated using the formula: %MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100.

Acute Toxicity: LD₅₀ Determination

This protocol is used to determine the median lethal dose (LD₅₀) of a substance.

• Animal Selection: Use a specific strain of healthy, young adult animals (e.g., mice) of a single sex.

• Dose Range Finding: Conduct a preliminary study with a small number of animals to determine the approximate range of lethal doses.

• Main Study (Up-and-Down Procedure - UDP):

  • Administer a single dose of the test substance to one animal.

  • Observe the animal for a defined period (e.g., 48 hours) for signs of toxicity and mortality.

  • If the animal survives, the next animal receives a higher dose. If the animal dies, the next animal receives a lower dose. The dose progression factor is typically constant (e.g., a factor of 1.5-2.0).

  • Continue this sequential dosing until a sufficient number of reversals in the outcome (survival to death or death to survival) have been observed.

• Observation: Monitor the animals for clinical signs of toxicity and mortality at regular intervals for at least 14 days.

• Data Analysis: The LD₅₀ value and its confidence interval are calculated using statistical methods appropriate for the UDP, such as the maximum likelihood method.[12]

Conclusion

Gelsemine has been the subject of extensive research, revealing a complex pharmacological profile with potential therapeutic applications, particularly in the areas of pain and anxiety, alongside significant toxicity. Its mechanism as a glycine receptor agonist is well-established.

The pharmacological and toxicological landscape of 11-Hydroxyhumantenine, and humantenine-type alkaloids in general, is less defined. While they are known constituents of the toxic Gelsemium genus, detailed studies on their specific mechanisms of action, potency, and toxicity are needed. Future research should focus on isolating sufficient quantities of 11-Hydroxyhumantenine to perform the comprehensive in vitro and in vivo assays detailed in this guide. Such studies are essential to determine if 11-Hydroxyhumantenine possesses a unique pharmacological profile that could be harnessed for therapeutic benefit, and to fully understand its toxicological risks in comparison to more characterized alkaloids like gelsemine. This will enable a more complete and direct comparative analysis, providing valuable insights for drug discovery and development from this fascinating class of natural products.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. jdos.nicholsinstitute.com [jdos.nicholsinstitute.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. researchgate.net [researchgate.net]
• 6. Architecture and assembly mechanism of native glycine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. Evaluation of Analgesic Activity of the Methanol Extract from the Galls of Quercus infectoria (Olivier) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In-Vivo Models for Management of Pain [scirp.org]
• 11. enamine.net [enamine.net]
• 12. Improved up-and-down procedure for acute toxicity measurement with reliable LD50 verified by typical toxic alkaloids and modified Karber method - PMC [pmc.ncbi.nlm.nih.gov]

11-Hydroxyhumantenine: Analgesic Properties Remain Uncharted

A comprehensive review of available scientific literature reveals a significant gap in the validation of analgesic properties for the compound 11-Hydroxyhumantenine. At present, there is no published experimental data to support or refute its efficacy as a pain-relieving agent. Consequently, a direct comparison with established analgesics is not feasible.

For researchers, scientists, and drug development professionals interested in the analgesic potential of novel compounds, the absence of data on 11-Hydroxyhumantenine underscores the vast, unexplored territory within natural product chemistry. The validation of a new analgesic typically involves a rigorous, multi-stage process of preclinical and clinical evaluation.

A Generalized Approach to Validating Analgesic Properties

To provide a framework for the potential future investigation of compounds like 11-Hydroxyhumantenine, this guide outlines the standard experimental protocols and comparative analyses used in the field of analgesic drug discovery.

Preclinical Evaluation: In Vivo Models

The initial assessment of a compound's analgesic potential is conducted in animal models. These experiments are designed to measure the compound's ability to reduce pain responses to various stimuli.

Table 1: Common Preclinical Models for Analgesia

Pain Model	Pain Type	Typical Procedure	Endpoint Measured	Common Positive Controls
Hot Plate Test	Thermal (Acute)	Placing the animal on a heated surface and measuring the time until a pain response (e.g., licking paws, jumping) is observed.	Latency to response	Morphine, Tramadol
Tail Flick Test	Thermal (Acute)	Applying a focused beam of heat to the animal's tail and measuring the time to flick the tail away.	Latency to response	Morphine, Codeine
Acetic Acid-Induced Writhing Test	Visceral (Inflammatory)	Injecting a dilute solution of acetic acid into the peritoneal cavity and counting the number of abdominal constrictions (writhes).	Number of writhes	Aspirin, Indomethacin
Formalin Test	Inflammatory & Neuropathic	Injecting a dilute formalin solution into the paw and observing the animal's licking and biting behavior in two distinct phases.	Time spent licking/biting	Morphine, Gabapentin
Chronic Constriction Injury (CCI)	Neuropathic	Loosely ligating the sciatic nerve to induce a nerve injury and measuring the subsequent hypersensitivity to thermal or mechanical stimuli.	Paw withdrawal threshold/latency	Gabapentin, Pregabalin

Experimental Protocols: A Closer Look

Acetic Acid-Induced Writhing Test:

• Animal Acclimatization: Mice are acclimatized to the laboratory environment for at least one hour before the experiment.

• Compound Administration: The test compound (e.g., 11-Hydroxyhumantenine), a vehicle control (e.g., saline), or a positive control (e.g., aspirin) is administered, typically via intraperitoneal (i.p.) or oral (p.o.) route.

• Induction of Writhing: After a predetermined absorption period (e.g., 30 minutes for i.p., 60 minutes for p.o.), a 0.6% solution of acetic acid is injected intraperitoneally.

• Observation: The number of writhes (a characteristic stretching and constriction of the abdomen and hind limbs) is counted for a set period, usually 20-30 minutes, starting 5 minutes after the acetic acid injection.

• Data Analysis: The percentage of inhibition of writhing is calculated for the test and positive control groups relative to the vehicle control group.

Hot Plate Test:

• Baseline Measurement: The baseline latency to a pain response (e.g., licking a hind paw or jumping) is determined for each mouse by placing it on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C). A cut-off time (e.g., 30 seconds) is established to prevent tissue damage.

• Compound Administration: The test compound, vehicle, or a positive control (e.g., morphine) is administered.

• Post-Treatment Measurement: The latency to the pain response is measured again at various time points after drug administration (e.g., 30, 60, 90, and 120 minutes).

• Data Analysis: The increase in latency time (analgesic effect) is calculated and compared across groups.

Visualizing Experimental and Logical Workflows

To conceptualize the process of analgesic validation, the following diagrams illustrate a typical experimental workflow and the logical progression from initial screening to mechanistic studies.

Navigating the Void: The Uncharted In Vivo Mechanism of 11-Hydroxyhumantenine

A comprehensive review of existing scientific literature reveals a significant knowledge gap surrounding the in vivo mechanism of action for the indole (B1671886) alkaloid 11-Hydroxyhumantenine. Despite interest in the broader family of indole alkaloids for their diverse pharmacological activities, this specific compound remains largely uncharacterized in preclinical and clinical studies. Consequently, a direct comparison with alternative compounds based on in vivo experimental data is not feasible at this time.

The parent compound, humantenine, isolated from plants of the Gelsemium genus, has been the subject of limited in vitro investigation. These studies primarily focus on its metabolism in liver microsomes from various species and its potential toxicological effects on human cell lines through epigenetic modifications. However, this preliminary research does not extend to in vivo systems and therefore provides no concrete evidence of a therapeutic mechanism of action.

For researchers and drug development professionals, this lack of data represents both a challenge and an opportunity. The structural similarity of 11-Hydroxyhumantenine to other bioactive indole alkaloids suggests potential for analgesic, anti-inflammatory, or other neurological activities. However, without dedicated in vivo studies, its efficacy, safety profile, and molecular targets remain speculative.

The Broader Context: Indole Alkaloids as Pharmacological Agents

The indole alkaloid class is a rich source of compounds with established therapeutic value. To provide a conceptual framework, a comparison with a well-characterized class of synthetic indole derivatives is presented below. This comparison is for illustrative purposes only and does not imply any shared mechanism with 11-Hydroxyhumantenine.

Comparative Overview: Fictional Indole-Based Analgesic vs. Standard of Care

For the purpose of demonstrating the type of data required for a comprehensive comparison guide, we will use a fictional indole-based analgesic, "Indolalgesin," and compare it to a standard non-steroidal anti-inflammatory drug (NSAID).

Feature	Indolalgesin (Fictional)	NSAID (e.g., Ibuprofen)
Primary Mechanism	Selective modulation of a novel pain-sensing ion channel (Fictional Channel X)	Non-selective inhibition of cyclooxygenase (COX-1 and COX-2) enzymes
In Vivo Efficacy	Dose-dependent reduction in thermal hyperalgesia and mechanical allodynia in rodent models of neuropathic pain.	Reduction in inflammatory pain and fever in various animal models.
Key Signaling Pathway	Downregulation of downstream p38 MAPK activation in dorsal root ganglia neurons.	Inhibition of prostaglandin (B15479496) synthesis.
Potential Advantages	Targeted mechanism may offer a better side-effect profile with reduced gastrointestinal toxicity.	Well-established efficacy and long history of clinical use.
Potential Disadvantages	Novel mechanism requires extensive safety and toxicology studies.	Risk of gastrointestinal bleeding, renal, and cardiovascular side effects with long-term use.

Hypothetical Experimental Workflow for Investigating a Novel Indole Alkaloid

To elucidate the in vivo mechanism of a compound like 11-Hydroxyhumantenine, a structured experimental workflow would be necessary. The following diagram illustrates a typical preclinical research path.

Preclinical Drug Discovery Workflow

Experimental Protocols

A crucial component of any comparative guide is the detailed methodology behind the presented data. For instance, a typical in vivo pain model experiment would be described as follows:

Acetic Acid-Induced Writhing Test

• Animals: Male Swiss albino mice (20-25 g) are used.

• Acclimatization: Animals are acclimatized for one week under standard laboratory conditions.

• Grouping: Mice are randomly assigned to control and treatment groups (n=6 per group).

• Drug Administration: The test compound (e.g., 11-Hydroxyhumantenine) is administered intraperitoneally at various doses. The control group receives the vehicle, and a positive control group receives a standard analgesic like diclofenac (B195802) sodium.

• Induction of Writhing: Thirty minutes after drug administration, 0.6% (v/v) acetic acid solution is injected intraperitoneally.

• Observation: The number of writhes (abdominal constrictions and stretching of hind limbs) is counted for 20 minutes, starting 5 minutes after the acetic acid injection.

• Data Analysis: The percentage of inhibition of writhing is calculated for each group compared to the control group. Statistical significance is determined using an appropriate test, such as one-way ANOVA followed by Dunnett's test.

Envisioned Signaling Pathway Diagram

Should research identify a target for 11-Hydroxyhumantenine, a signaling pathway diagram would be essential for communicating its mechanism. The following is a hypothetical pathway illustrating how an indole alkaloid might modulate a pain signaling cascade.

Hypothetical Inhibitory Pathway

Unraveling the Cytotoxic Potential of Humantenine Alkaloids: A Comparative Analysis of 11-Hydroxyhumantenine and Its Congeners

A detailed examination of the structure-activity relationships (SAR) of 11-hydroxyhumantenine (B242648) and its naturally occurring analogs reveals critical insights into the structural determinants of their cytotoxic activity. This guide provides a comparative analysis of these indole (B1671886) alkaloids, supported by experimental data from foundational studies, to inform future drug discovery and development efforts in oncology.

Researchers in the field of natural product chemistry and oncology are continually seeking novel molecular scaffolds with potent and selective anticancer activity. The humantenine-type alkaloids, isolated from plants of the genus Gelsemium, represent a promising class of compounds. The discovery and characterization of derivatives such as 11-hydroxyhumantenine have opened avenues for exploring their therapeutic potential. This guide synthesizes the available data on the structure-activity relationships of this specific group of alkaloids, with a focus on their cytotoxic effects against human cancer cell lines.

Comparative Cytotoxicity of Humantenine-Type Alkaloids

Initial investigations into the biological activity of humantenine (B602792) alkaloids have centered on their cytotoxicity against various cancer cell lines. A key study in this area provided quantitative data on the in vitro activity of several humantenine analogs, allowing for a preliminary assessment of their structure-activity relationships. The half-maximal inhibitory concentrations (IC50) of these compounds against a panel of five human tumor cell lines are summarized below.

Compound	R1	R2	R3	A549 (lung)	DU145 (prostate)	H1975 (lung)	NCI-H460 (lung)	SGC-7901 (gastric)
Humantenine	OMe	Me	H	> 40 µM	> 40 µM	> 40 µM	> 40 µM	> 40 µM
11-Hydroxyhumantenine	OMe	Me	OH	> 40 µM	> 40 µM	> 40 µM	> 40 µM	> 40 µM
Compound 1	OMe	H	H	6.8 ± 0.5 µM	9.3 ± 0.8 µM	7.5 ± 0.6 µM	4.6 ± 0.3 µM	8.2 ± 0.7 µM
Compound 7 (nor-humantenine alkaloid)	OMe	H	H (nor)	7.2 ± 0.6 µM	8.9 ± 0.7 µM	8.1 ± 0.7 µM	5.1 ± 0.4 µM	8.5 ± 0.8 µM

Data sourced from Zhang et al., 2015.[1]

The data indicate that modifications at the N-4 position and the presence of a hydroxyl group at C-11 significantly influence the cytotoxic activity of the humantenine scaffold. Notably, both humantenine and 11-hydroxyhumantenine, which possess a methyl group at the N-4 position, were found to be inactive against the tested cell lines (IC50 > 40 µM). In contrast, compounds lacking the N-4 methyl group (Compound 1 and Compound 7) exhibited moderate cytotoxic activity, with IC50 values in the mid-micromolar range.[1] This suggests that the N-4 methyl group may be detrimental to the cytotoxic potential of these alkaloids. The introduction of a hydroxyl group at the C-11 position in 11-hydroxyhumantenine did not impart cytotoxic activity, indicating that this modification alone is not sufficient to overcome the lack of activity associated with the N-4 methylated scaffold.

Experimental Protocols

The evaluation of the cytotoxic activity of the humantenine alkaloids was conducted using a standardized cell-based assay.

Cell Lines and Culture: The human cancer cell lines A549 (lung), DU145 (prostate), H1975 (lung), NCI-H460 (lung), and SGC-7901 (gastric) were used. Cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 μg/mL streptomycin, and cultured at 37 °C in a humidified atmosphere with 5% CO2.

MTT Assay for Cytotoxicity: The cytotoxic activity of the compounds was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Briefly, cells were seeded in 96-well plates at a density of 5 × 10^3 cells per well and allowed to attach overnight. The cells were then treated with various concentrations of the test compounds for 48 hours. Following treatment, 20 μL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours. The resulting formazan (B1609692) crystals were dissolved in 150 μL of DMSO, and the absorbance was measured at 490 nm using a microplate reader. The IC50 value, representing the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curves.[1]

Structural Relationships and Experimental Workflow

To visualize the structural differences among the studied humantenine alkaloids and the general workflow of their analysis, the following diagrams are provided.

Figure 1. Structural relationships of key humantenine-type alkaloids.

Figure 2. General workflow for the isolation and cytotoxic evaluation of humantenine alkaloids.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Biological Activities of Humantenine-Type Alkaloids and Related Gelsemium Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of humantenine-type alkaloids and other structurally related alkaloids isolated from plants of the Gelsemium genus. Due to a lack of available data for 11-Hydroxyhumantenine and its synthetic analogs, this guide will focus on a comparison between various naturally occurring Gelsemium alkaloids for which quantitative experimental data has been published. This comparison aims to provide a valuable resource for researchers interested in the pharmacology of this class of compounds.

Introduction to Humantenine-Type Alkaloids

Humantenine-type alkaloids are a class of monoterpenoid indole (B1671886) alkaloids found in plants of the genus Gelsemium. These plants are known for their traditional use in medicine, as well as their inherent toxicity. The complex chemical structures of these alkaloids have attracted significant interest from chemists and pharmacologists, leading to investigations into their biological activities, which include anti-inflammatory, analgesic, and anti-tumor effects. A key area of research has been their interaction with neurotransmitter receptors in the central nervous system.

Comparative Analysis of Biological Activity

While specific quantitative data for 11-Hydroxyhumantenine is not currently available in the public domain, studies on other Gelsemium alkaloids provide insights into the potential activities of this family of compounds. The following table summarizes the inhibitory concentrations (IC50) of various Gelsemium alkaloids against specific molecular targets.

Alkaloid	Molecular Target	IC50 (µM)	Cell Line/System	Reference
Koumine	α1 Glycine (B1666218) Receptor	31.5 ± 1.7	Recombinant	[1]
Koumine	α2 Glycine Receptor	9.587	Recombinant	[2]
Koumine	GABAA Receptor (α1β2γ2)	142.8	Recombinant	[2]
Gelsevirine	α1 Glycine Receptor	40.6 ± 8.2	Recombinant	[1]
Gelsevirine	GABAA Receptor (α1β2γ2)	251.5	Recombinant	[2]
Gelsemine	α1 Glycine Receptor	10.36	Recombinant	[2]
Gelsemine	GABAA Receptor (α1β2γ2)	170.8	Recombinant	[2]
Gelsebamine	A-549 (Human Lung Adenocarcinoma)	0.634	Cancer Cell Line
Humantenmine	α1 Glycine Receptor	> 300 (inactive)	Recombinant	[1]

Note: A lower IC50 value indicates greater potency.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Electrophysiological Recordings of Glycine and GABA-A Receptors

This protocol is based on the methodology described for assessing the modulatory effects of Gelsemium alkaloids on inhibitory neurotransmitter receptors.[1][2]

• Cell Culture and Transfection: Human embryonic kidney 293 (HEK293) cells are cultured in Dulbecco’s Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are transiently transfected with plasmids encoding the desired receptor subunits (e.g., α1 for homomeric glycine receptors, or α1, β2, and γ2 for GABAA receptors) using a suitable transfection reagent.

• Electrophysiology: Whole-cell patch-clamp recordings are performed 24-48 hours after transfection. The external solution contains (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4. The internal pipette solution contains (in mM): 120 CsCl, 2 MgCl2, 11 EGTA, 10 HEPES, 1 CaCl2, and 2 ATP, adjusted to pH 7.2.

• Drug Application: Glycine or GABA (the natural agonists) are applied to the cells to elicit a baseline current. Following stabilization of the baseline, the agonist is co-applied with varying concentrations of the test alkaloid (e.g., koumine, gelsevirine).

• Data Analysis: The peak current amplitude in the presence of the alkaloid is measured and expressed as a percentage of the control current amplitude (agonist alone). Concentration-response curves are then plotted, and the IC50 values are calculated using a sigmoidal fitting model.

MTT Assay for Cytotoxicity

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Human cancer cell lines (e.g., A-549) are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test alkaloid (e.g., gelsebamine) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and the formazan crystals formed by viable cells are dissolved in a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Signaling Pathway and Experimental Workflow

The primary mechanism of action for several Gelsemium alkaloids involves the modulation of inhibitory neurotransmitter receptors in the central nervous system. The following diagram illustrates the general signaling pathway of an inhibitory synapse and the points of intervention by these alkaloids.

Caption: Modulation of Inhibitory Neurotransmission by Gelsemium Alkaloids.

The following diagram illustrates a typical experimental workflow for screening and characterizing the activity of novel compounds on ion channels.

Caption: Workflow for Ion Channel Drug Discovery.

Conclusion

The alkaloids from Gelsemium species represent a rich source of neuroactive compounds with potential therapeutic applications. While data on 11-Hydroxyhumantenine remains elusive, the comparative analysis of its congeners reveals a family of compounds with varying potencies at inhibitory neurotransmitter receptors and in some cases, cytotoxic activity against cancer cells. The provided data and experimental protocols offer a foundation for future research into this intriguing class of natural products. Further investigation is warranted to isolate or synthesize 11-Hydroxyhumantenine and its analogs to fully characterize their pharmacological profiles and to understand the structure-activity relationships within the humantenine (B602792) class of alkaloids.

References

• 1. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Elucidation of Alkaloid Cross-Reactivity: A Comparative Analysis of Humantenine-Type Compounds and their Interaction with Opioid Receptors

A notable scarcity of data exists for the specific compound 11-Hydroxyhumantenine within publicly available scientific literature. Consequently, this guide presents a comparative analysis of structurally related indole (B1671886) alkaloids, specifically from the akuammine (B1666748) class, which also exhibit activity at various alkaloid receptors. The data and protocols provided herein serve as a valuable reference for researchers investigating the cross-reactivity of these compounds.

This guide provides a comparative overview of the receptor binding profiles of several akuammine alkaloids, which are structurally related to the humantenine (B602792) class of compounds. The included data, experimental methodologies, and signaling pathway diagrams are intended to inform researchers, scientists, and drug development professionals on the potential for cross-reactivity of these natural products with other alkaloid receptors, with a primary focus on the opioid receptor family.

Quantitative Receptor Binding Affinity of Akuammine Alkaloids

The following table summarizes the binding affinities (Ki) of selected akuammine alkaloids for the mu (µ), delta (δ), and kappa (κ) opioid receptors. Lower Ki values indicate a higher binding affinity.

Alkaloid	µ-Opioid Receptor (Ki in µM)	δ-Opioid Receptor (Ki in µM)	κ-Opioid Receptor (Ki in µM)	Functional Activity
Akuammidine	0.6	2.4	8.6	µ-opioid receptor agonist[1]
Akuammine	0.5	Not Reported	Not Reported	µ-opioid receptor antagonist[1]
Akuammicine	Not Reported	Not Reported	0.2	Full κ-opioid receptor agonist[1]
Pseudoakuammigine	Low Efficacy	Low Efficacy	Low Efficacy	Little to no efficacy[1]
Akuammigine	Low Efficacy	Low Efficacy	Low Efficacy	Little to no efficacy[1]

Experimental Protocols

A detailed understanding of the methodologies used to obtain the binding affinity data is crucial for the interpretation and replication of these findings.

Radioligand Binding Assay Protocol

This protocol outlines the general steps for determining the binding affinity of a test compound (e.g., an akuammine alkaloid) to a specific receptor using a radiolabeled ligand.

• Membrane Preparation:

  • Homogenize tissue or cells expressing the target receptor (e.g., HEK-293 cells transfected with the µ-opioid receptor) in a suitable buffer (e.g., Tris-HCl).

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet multiple times with fresh buffer to remove endogenous ligands and other interfering substances.

  • Resuspend the final membrane pellet in the assay buffer to a specific protein concentration.

• Binding Assay:

  • In a series of tubes, combine the membrane preparation, a fixed concentration of a radiolabeled ligand specific for the target receptor (e.g., [3H]DAMGO for the µ-opioid receptor), and varying concentrations of the unlabeled test compound.

  • Include control tubes for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known unlabeled ligand).

  • Incubate the mixture at a specific temperature for a set period to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the incubation mixture through a glass fiber filter to separate the bound from the free radioligand.

  • Wash the filters quickly with ice-cold buffer to remove any non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value (the inhibition constant) from the IC50 value using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.[1][2]

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways of opioid receptors and the workflow of the radioligand binding assay.

Caption: Opioid Receptor Signaling Pathway

Caption: Radioligand Binding Assay Workflow

References

• 1. Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]

"11-Hydroxyhumantenine" comparative efficacy against known standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the current understanding of 11-Hydroxyhumantenine, a monoterpenoid indole (B1671886) alkaloid isolated from Gelsemium elegans. While direct comparative efficacy studies with established standards are limited, this document synthesizes the available preclinical data on its potential biological activities, offering a foundation for further research and development.

Introduction to 11-Hydroxyhumantenine

11-Hydroxyhumantenine is a member of the humantenine-type alkaloids, a class of compounds known for their complex structures and significant biological effects. Isolated from the stems of Gelsemium elegans, a plant with a history in traditional medicine, this compound has been the subject of preliminary investigations into its pharmacological potential. Structurally, the presence of a hydroxyl group at the C-11 position is a key feature that may influence its biological activity profile compared to its parent compound, humantenine.

Potential Biological Activities and Comparative Landscape

Preliminary research suggests that 11-Hydroxyhumantenine may possess anti-inflammatory, neuroprotective, and acetylcholinesterase inhibitory properties. However, a notable scarcity of head-to-head comparative studies with known standards necessitates a qualitative assessment of its potential efficacy.

Anti-inflammatory Activity

Extracts of Gelsemium elegans containing various alkaloids have demonstrated anti-inflammatory effects. While specific in vivo comparative data for 11-Hydroxyhumantenine is not available, the general anti-inflammatory potential of the plant's constituents is recognized. It is hypothesized that the mechanism may involve the modulation of inflammatory pathways.

Neuroprotective Effects

There are indications that 11-Hydroxyhumantenine may offer neuroprotective benefits. This activity is often associated with the modulation of neurotransmitter systems and the protection of neuronal cells from damage. Further research is required to elucidate the specific mechanisms and to compare its potency against established neuroprotective agents.

Acetylcholinesterase Inhibition

The inhibition of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine, is a key strategy in the management of Alzheimer's disease. Some reports suggest that 11-Hydroxyhumantenine exhibits AChE inhibitory activity. However, quantitative data, such as IC50 values, and direct comparisons with standard AChE inhibitors like donepezil (B133215), are not yet available in the public domain. A review of related compounds suggests that the addition of a hydroxyl group at the C-11 position in humantenine-type alkaloids might lead to a decrease in certain biological activities.

Data Summary

The following table summarizes the currently understood biological activities of 11-Hydroxyhumantenine. It is important to note the qualitative nature of the available data.

Biological Activity	Compound	Observed Effect	Comparative Data with Standard	Source
Anti-inflammatory	11-Hydroxyhumantenine	Suggested anti-inflammatory properties.	No direct quantitative comparison available.	General studies on Gelsemium elegans alkaloids.
Neuroprotection	11-Hydroxyhumantenine	Indicated neuroprotective potential.	No direct quantitative comparison available.	Preliminary pharmacological screenings.
Acetylcholinesterase Inhibition	11-Hydroxyhumantenine	Suggested inhibitory activity against AChE.	No IC50 values or direct comparisons with standards like donepezil reported.	Qualitative mentions in literature.

Experimental Methodologies

The isolation and characterization of 11-Hydroxyhumantenine typically involve the following steps:

• Extraction: The dried and powdered stems of Gelsemium elegans are subjected to extraction with a solvent such as ethanol.

• Acid-Base Extraction: The crude extract is then partitioned between an acidic aqueous solution and an organic solvent to separate the alkaloids.

• Chromatography: The alkaloid-rich fraction is further purified using various chromatographic techniques, including silica (B1680970) gel column chromatography and high-performance liquid chromatography (HPLC), to isolate individual compounds like 11-Hydroxyhumantenine.

• Structure Elucidation: The chemical structure of the isolated compound is determined using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Visualizing the Landscape

Potential Therapeutic Pathways

The diagram below illustrates the potential signaling pathways that may be modulated by 11-Hydroxyhumantenine based on its suggested biological activities.

Caption: Potential therapeutic pathways of 11-Hydroxyhumantenine.

General Experimental Workflow

The following diagram outlines a typical workflow for the investigation of novel compounds like 11-Hydroxyhumantenine.

Caption: General workflow for natural product drug discovery.

Conclusion and Future Directions

11-Hydroxyhumantenine presents an interesting scaffold for further investigation. The current body of evidence, while not providing direct comparative efficacy data, suggests potential therapeutic avenues in inflammatory conditions, neurodegenerative diseases, and cognitive disorders.

Future research should prioritize:

• Quantitative in vitro assays to determine the IC50 values of 11-Hydroxyhumantenine for its various biological targets.

• Direct comparative studies against established standards for each identified biological activity.

• In vivo studies in relevant animal models to establish efficacy and safety profiles.

• Structure-activity relationship (SAR) studies to understand the role of the 11-hydroxy group and to guide the synthesis of more potent analogs.

A more robust dataset from these studies will be crucial to fully elucidate the therapeutic potential of 11-Hydroxyhumantenine and its place in the landscape of current and future treatments.

Independent Verification of Published Data: 11-Hydroxyhumantenine and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the available data on 11-Hydroxyhumantenine, a monoterpenoid indole (B1671886) alkaloid isolated from Gelsemium elegans, with other alkaloids from the same plant and an established anti-inflammatory agent. Due to the limited publicly available data on the specific therapeutic activities of 11-Hydroxyhumantenine, this comparison focuses on its known toxicological profile and draws inferences from related compounds within the same chemical class.

Executive Summary

11-Hydroxyhumantenine is a constituent of Gelsemium elegans, a plant known for its highly toxic properties.[1] While research has identified 11-Hydroxyhumantenine as one of the principal toxins in cases of Gelsemium poisoning, there is a notable absence of published data on its potential therapeutic effects, such as anti-inflammatory or analgesic activities. In contrast, other alkaloids from Gelsemium elegans, such as koumine (B8086292) and gelsemine, have been investigated for their pharmacological properties and have demonstrated analgesic and anti-inflammatory effects in preclinical models.[2][3][4] This guide summarizes the available quantitative data for these compounds and presents their proposed signaling pathways. For a broader perspective, α-mangostin, a well-characterized anti-inflammatory compound from the mangosteen fruit, is included as a benchmark.

Data Presentation

The following tables summarize the available quantitative data for 11-Hydroxyhumantenine and its comparators. It is critical to note the lack of therapeutic data for 11-Hydroxyhumantenine.

Table 1: Toxicological Data of Gelsemium Alkaloids

Compound	Organism	Route of Administration	LD50	Serum Levels in Poisoning Case (ng/mL)	Reference
11-Hydroxyhumantenine	Human	Oral (ingestion of plant)	Not Determined	9.90 - 192.40	[1]
Humantenirine	Human	Oral (ingestion of plant)	Not Determined	9.90 - 192.40	[1]
Gelsenicine	Human	Oral (ingestion of plant)	Not Determined	9.90 - 192.40	[1]
14-Hydroxygelsenicine	Human	Oral (ingestion of plant)	Not Determined	9.90 - 192.40	[1]
Koumine	Mouse	Intraperitoneal	99 mg/kg	Not Reported	[5]

Table 2: Anti-inflammatory Activity Data

Compound	Assay	Cell Line / Model	IC50	Reference
11-Hydroxyhumantenine	Not Reported	Not Reported	Not Reported
Koumine	Inhibition of pro-inflammatory cytokine production (LPS-stimulated)	RAW264.7 macrophages	Not Reported (Significant inhibition at 100, 200, 400 µg/mL)	[5]
α-Mangostin	Inhibition of Nitric Oxide (NO) production (LPS-stimulated)	RAW 264.7 macrophages	12.4 µM	[6]
γ-Mangostin	Inhibition of Nitric Oxide (NO) production (LPS-stimulated)	RAW 264.7 macrophages	10.1 µM	[6]

Table 3: Analgesic Activity Data

Compound	Animal Model	Effect	Effective Dose	Reference
11-Hydroxyhumantenine	Not Reported	Not Reported	Not Reported
Koumine	Acetic acid-induced writhing (mice)	Dose-dependent reduction in writhing	Not specified	[4]
Koumine	Formalin-induced licking/biting (mice)	Dose-dependent reduction in phase II	Not specified	[4]
Koumine	Postoperative pain model (rats)	Prevention of mechanical allodynia and thermal hyperalgesia	0.28, 7 mg/kg (s.c.)	[2][7]
Gelsemine	Neuropathic pain (mice)	Alleviation of mechanical allodynia and thermal hyperalgesia	2 and 4 mg/kg (i.p.)	[8]
Gelsemine	Bone cancer pain (rats)	Dose-dependent antinociception	ED50: 0.5-0.6 µg (intrathecal)	[9]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for independent verification.

Toxicological Analysis of 11-Hydroxyhumantenine in Human Blood

• Method: Ultra-high-performance liquid chromatography coupled with a Q Exactive hybrid quadrupole-orbitrap high-resolution mass spectrometer (UPLC-Q Exactive MS/MS) was used to detect and quantify Gelsemium alkaloids in a clinical blood sample from a poisoning victim.[1]

Anti-inflammatory Activity of Koumine

• Cell Line: RAW264.7 macrophages.

• Stimulus: Lipopolysaccharide (LPS).

• Method: Production of pro-inflammatory cytokines (IL-1β, IL-6, and TNF-α) in the culture medium was measured after stimulation with LPS in the presence of varying concentrations of koumine.[5]

Analgesic Activity of Koumine and Gelsemine

• Models:

  • Acetic Acid-Induced Writhing Test (mice): The number of abdominal constrictions was counted after intraperitoneal injection of acetic acid, with or without prior administration of the test compound.[4]

  • Formalin Test (mice): The time spent licking or biting the injected paw was measured in two phases after subcutaneous injection of formalin.[4]

  • Postoperative Pain Model (rats): Mechanical allodynia was assessed using von Frey filaments, and thermal hyperalgesia was measured using a radiant heat source following a plantar incision.[2][7]

  • Neuropathic Pain Model (mice): Partial sciatic nerve ligation was performed to induce neuropathic pain, and responses to mechanical and thermal stimuli were assessed.[8]

  • Bone Cancer Pain Model (rats): Cancer cells were inoculated into the tibia to induce bone cancer pain, and mechanical allodynia was measured.[9]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known and proposed signaling pathways for the compared compounds.

Caption: Proposed analgesic signaling pathways for Koumine and Gelsemine.

Caption: Koumine's proposed anti-inflammatory signaling pathway.

Caption: α-Mangostin's anti-inflammatory mechanism of action.

Caption: A generalized workflow for screening novel compounds.

References

• 1. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analgesic effects and pharmacologic mechanisms of the Gelsemium alkaloid koumine on a rat model of postoperative pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms [mdpi.com]
• 4. Effects of koumine, an alkaloid of Gelsemium elegans Benth., on inflammatory and neuropathic pain models and possible mechanism with allopregnanolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory activity of mangostins from Garcinia mangostana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 11-Hydroxyhumantenine: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of novel or specialized chemical compounds is a critical component of laboratory safety and environmental responsibility. For 11-Hydroxyhumantenine, a compound for which a specific Safety Data Sheet (SDS) may not be readily available, it is imperative to treat it as a hazardous substance and follow established protocols for chemical waste of unknown toxicity. This guide provides a step-by-step procedure for its safe handling and disposal.

I. Guiding Principles for Disposal

In the absence of specific data for 11-Hydroxyhumantenine, the primary principle is to assume the compound is hazardous.[1] This involves adhering to the following hierarchy of waste management:

• Characterization: Treat the waste as possessing a high level of hazard.[1]

• Segregation: Do not mix 11-Hydroxyhumantenine waste with other chemical waste streams to prevent unknown reactions.[1]

• Containment: Use appropriate, compatible, and clearly labeled containers.[1][2]

• Disposal: All waste must be disposed of through an approved waste disposal plant or your institution's Environmental Health and Safety (EHS) department.[3][4][5]

II. Personal Protective Equipment (PPE)

Before handling 11-Hydroxyhumantenine for any purpose, including disposal, ensure the following personal protective equipment is worn:

PPE Category	Specific Items
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety glasses with side shields or goggles
Skin and Body	Laboratory coat

III. Step-by-Step Disposal Procedure

This protocol outlines the necessary steps for the safe collection and disposal of 11-Hydroxyhumantenine waste.

Step 1: Waste Segregation

• Immediately segregate all materials contaminated with 11-Hydroxyhumantenine.

• Maintain separate waste streams for solid and liquid waste.[1]

• Never mix this waste with other chemical wastes to avoid unforeseen hazardous reactions.[1]

Step 2: Container Selection and Labeling

• Containers:

  • Use sturdy, leak-proof containers made of a material compatible with alkaloid compounds, such as glass or high-density polyethylene.[1][2]

  • Ensure containers have a secure, tight-fitting lid.[1][6]

  • Containers should not be filled beyond 90% capacity to allow for expansion.

• Labeling:

  • As soon as the first waste is added, affix a "Hazardous Waste" label to the container.[1]

  • The label must include:

    • The words "Hazardous Waste".[7]

    • The chemical name: "11-Hydroxyhumantenine Waste".

    • The primary hazards (e.g., "Toxic," "Environmental Hazard").

    • The date the waste was first added (accumulation start date).[8]

    • The laboratory or principal investigator's name and contact information.

Step 3: Waste Accumulation and Storage

• Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[1][7]

• The SAA must be at or near the point of generation and under the control of laboratory personnel.[1][9]

• Keep waste containers closed at all times except when adding waste.[1][2][6]

• Use secondary containment, such as a plastic tray, for all liquid waste containers to contain potential spills.[2][6][9]

• Segregate the 11-Hydroxyhumantenine waste from incompatible materials.[2][10]

Step 4: Final Disposal

• Once the waste container is full or ready for disposal, seal it securely.

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.[1]

• Provide the EHS personnel with all available information regarding the waste.

• Do not dispose of 11-Hydroxyhumantenine down the drain or in the regular trash.[2]

IV. Spill and Emergency Procedures

In the event of a spill of 11-Hydroxyhumantenine:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if necessary.

• Control the Spill: If it is safe to do so, use an appropriate absorbent material (e.g., chemical spill pads or vermiculite) to contain the spill.

• Collect Waste: Carefully sweep or wipe up the absorbed material and place it in a labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent or detergent and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 11-Hydroxyhumantenine waste.

Caption: Workflow for the safe disposal of 11-Hydroxyhumantenine waste.

References

• 1. benchchem.com [benchchem.com]
• 2. policies.dartmouth.edu [policies.dartmouth.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Hazardous Materials & Waste Management | Safety Office [safety.ucsf.edu]
• 9. Chemical Waste – EHS [ehs.mit.edu]
• 10. canterbury.ac.nz [canterbury.ac.nz]

Safe Handling of 11-Hydroxyhumantenine: A Guide for Laboratory Personnel

Disclaimer: A specific Safety Data Sheet (SDS) for 11-Hydroxyhumantenine is not publicly available. This guide provides essential safety and logistical information based on general best practices for handling potent, uncharacterized research chemicals, particularly alkaloid derivatives. Researchers must conduct a thorough, compound-specific risk assessment before beginning any work. This information should supplement, not replace, a comprehensive evaluation by trained safety professionals.

Hazard Assessment and Risk Mitigation

Given that 11-Hydroxyhumantenine is a derivative of humantenine, an alkaloid, it should be treated as a potent compound with unknown toxicity. A thorough risk assessment is mandatory before any handling.[1][2][3] The primary risks associated with uncharacterized potent compounds include high acute toxicity, carcinogenicity, mutagenicity, and reproductive toxicity.[4]

Key Principles for Handling:

• Assume High Potency: In the absence of specific data, handle 11-Hydroxyhumantenine as a highly potent compound.

• Minimize Exposure: All procedures should be designed to minimize the risk of inhalation, skin contact, and ingestion.[5]

• Controlled Access: Work should be conducted in a designated area with restricted access.

• Training: All personnel must be trained on the potential hazards and the specific handling procedures for potent compounds.[6][7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and should be based on a detailed risk assessment of the planned procedures.[8][9]

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Solid Form)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95/N100 respirator.[10][11]- Disposable, solid-front lab coat with tight-fitting cuffs.- Double-gloving with chemical-resistant gloves (e.g., nitrile).[11]- Disposable sleeves.- Safety goggles (if not using a full-face respirator).[5]	High risk of aerosolization and inhalation of fine powders. Full respiratory and skin protection is essential to prevent exposure.
Solution Preparation and Handling	- Chemical fume hood or other ventilated enclosure.- Lab coat.- Safety glasses with side shields or chemical splash goggles.[5]- Single pair of chemical-resistant gloves (e.g., nitrile).	Reduced risk of aerosolization compared to handling powders, but splashes and spills are still a concern.
Large-Scale Operations or Spills	- Level C protection, including a full-face air-purifying respirator, chemical-resistant clothing, and inner and outer gloves, may be required.[8]	Higher potential for significant exposure requires a greater level of protection.

Note: Always inspect PPE for damage before use and follow proper doffing procedures to avoid contamination.

Operational and Disposal Plans

Experimental Workflow and Handling Procedures

A systematic approach to handling potent compounds is crucial to ensure safety. The following workflow outlines the key steps for safely handling 11-Hydroxyhumantenine.

References

• 1. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 2. ul.ie [ul.ie]
• 3. Risk Assessment - Health and Safety Authority [hsa.ie]
• 4. twu.edu [twu.edu]
• 5. resources.duralabel.com [resources.duralabel.com]
• 6. vumc.org [vumc.org]
• 7. pharmtech.com [pharmtech.com]
• 8. epa.gov [epa.gov]
• 9. hazmatschool.com [hazmatschool.com]
• 10. gerpac.eu [gerpac.eu]
• 11. pppmag.com [pppmag.com]